ZX782

Core Science & Biosynthesis

Technical Guide: Mechanism of Action of MZE782

Disclaimer: Initial searches for "ZX782" did not yield specific results. However, a compound with a similar designation, MZE782 , developed by Maze Therapeutics, has recently entered clinical development. This guide focuses on the available technical information for MZE782, which is presumed to be the compound of interest.

This document provides a detailed overview of the mechanism of action, preclinical and clinical data, and experimental protocols related to MZE782, a novel therapeutic agent. The information is intended for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action

MZE782 is a first-in-class, orally administered small molecule that functions as a selective inhibitor of the solute transporter SLC6A19.[1] This transporter is primarily responsible for the reabsorption of neutral amino acids in the kidneys. By inhibiting SLC6A19, MZE782 aims to mimic the kidney-protective effects observed in individuals with naturally occurring, benign loss-of-function mutations in the SLC6A19 gene, a condition known as Hartnup disease.

The therapeutic rationale for MZE782 is based on human genetics. The inhibition of SLC6A19 by MZE782 is expected to have beneficial effects in two primary conditions:

• Chronic Kidney Disease (CKD): For a subset of the approximately 37 million CKD patients in the United States who do not respond adequately to current therapies, MZE782 offers a novel therapeutic approach.[1]

• Phenylketonuria (PKU): By promoting the excretion of neutral amino acids, including phenylalanine, MZE782 has the potential to reduce plasma phenylalanine levels in patients with PKU.

Signaling Pathway and Pharmacodynamics

The primary pharmacodynamic effect of MZE782 is the modulation of amino acid transport in the renal tubules. By blocking SLC6A19, MZE782 increases the urinary excretion of neutral amino acids. This action is expected to lead to a reduction in plasma levels of these amino acids, which is the therapeutic goal in PKU. In the context of CKD, the precise mechanism by which SLC6A19 inhibition confers renal protection is still under investigation but is supported by genetic evidence from human studies.

Mechanism of action of MZE782 in the renal tubules.

Clinical Trial Data

MZE782 has undergone a Phase 1 clinical trial to assess its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy adult volunteers.[1] The study was a randomized, double-blind, placebo-controlled trial involving single ascending doses (SAD) and multiple ascending doses (MAD).

Table 1: Summary of Phase 1 Clinical Trial Results for MZE782

Parameter	Single Ascending Dose (SAD) Cohorts (n=56)	Multiple Ascending Dose (MAD) Cohorts (n=40)
Safety	Well tolerated across all doses.	Well tolerated across all doses.
Serious Adverse Events (SAEs)	None reported.	None reported.
Severe Adverse Events	None reported.	None reported.
Treatment-Related Adverse Events (TRAEs) Leading to Discontinuation	None reported.	None reported.
Reported TRAEs	3 total (all mild): Headache (2 patients, 4%), Diarrhea (1 patient, 2%).	None reported.
Clinically Relevant Changes in Vital Signs, Labs, or ECGs	None observed.	None observed.

Pharmacodynamic Outcomes:

• eGFR: In the combined 240 mg BID cohorts (n=12), a change of -11.5 mL/min/1.73m² in estimated glomerular filtration rate (eGFR) was observed after seven days of dosing, compared to -2.5 mL/min/1.73m² in the matched placebo cohort (n=4). This initial dip in eGFR was reversible, returning to baseline by Day 11 after dosing cessation, suggesting a drug-related hemodynamic effect.

• Proof of Mechanism: The trial successfully established proof of mechanism, demonstrating sustained urinary neutral amino acid excretion.

Experimental Protocols

The Phase 1 clinical trial for MZE782 was designed as a randomized, double-blind, placebo-controlled study. Below is a generalized workflow based on the available information.

Study Design:

• Participants: 112 healthy adult volunteers.

• Cohorts:

  • Single Ascending Dose (SAD): 56 participants.

  • Multiple Ascending Dose (MAD): 40 participants.

  • Food Effect: 16 participants.

• Intervention: Orally administered MZE782 or placebo.

• Primary Endpoints: Safety and tolerability.

• Secondary Endpoints: Pharmacokinetics (PK) and pharmacodynamics (PD), including changes in urinary amino acid levels and eGFR.

References

• 1. mazetx.com [mazetx.com]

MZE782: A Technical Overview of a Novel SLC6A19 Inhibitor for Kidney and Metabolic Diseases

For Immediate Release

This whitepaper provides an in-depth technical guide on the discovery and synthetic pathway of MZE782, a novel, orally bioavailable small molecule inhibitor of the solute carrier family 6 member 19 (SLC6A19) transporter. Developed by Maze Therapeutics, MZE782 is currently in clinical development for the treatment of chronic kidney disease (CKD) and Phenylketonuria (PKU). This document is intended for researchers, scientists, and drug development professionals interested in the core scientific principles underlying this promising therapeutic candidate.

Introduction: The Therapeutic Rationale for SLC6A19 Inhibition

SLC6A19, also known as B⁰AT1, is a sodium-dependent neutral amino acid transporter predominantly expressed on the apical membranes of renal and intestinal epithelial cells. In the kidneys, SLC6A19 is responsible for the reabsorption of neutral amino acids from the glomerular filtrate, while in the intestines, it mediates the absorption of these amino acids from dietary sources.

Genetic validation for targeting SLC6A19 comes from individuals with Hartnup disorder, a rare autosomal recessive condition caused by loss-of-function mutations in the SLC6A19 gene. This condition is largely benign, suggesting that inhibition of SLC6A19 is a viable and safe therapeutic strategy.

The therapeutic potential of MZE782 stems from its ability to modulate the transport of neutral amino acids, including phenylalanine. By inhibiting SLC6A19, MZE782 can reduce the intestinal absorption and renal reabsorption of phenylalanine, thereby lowering its plasma concentrations. This mechanism holds significant promise for the treatment of PKU, a genetic disorder characterized by the inability to metabolize phenylalanine. Furthermore, by reducing the metabolic burden on the kidneys, SLC6A19 inhibition is being explored as a novel therapeutic approach for CKD.

Discovery of MZE782: A Genetically Validated Approach

The discovery of MZE782 was guided by Maze Therapeutics' Compass™ platform, which leverages human genetics to identify and validate novel therapeutic targets. Through the analysis of genetic variants and their association with disease, SLC6A19 was identified as a promising target for kidney and metabolic disorders.

While specific details of the high-throughput screening and lead optimization campaign that led to MZE782 are not publicly available, patent applications from Maze Therapeutics disclose a series of potent and selective SLC6A19 inhibitors. These documents provide insight into the chemical scaffolds explored and the structure-activity relationships that guided the development of MZE782.

Synthesis Pathway of a Representative SLC6A19 Inhibitor

The synthesis of the chemical class to which MZE782 belongs is detailed in patent literature from Maze Therapeutics. The following is a representative synthetic route for a potent SLC6A19 inhibitor disclosed in these patents. It is important to note that this represents a general pathway, and the exact synthesis of MZE782 may have minor variations.

The following synthesis is a representative example based on the patent literature and may not be the exact route for MZE782.

General Synthesis Scheme:

Preliminary In Vitro Studies of ZX782: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZX782 is a novel small molecule inhibitor under investigation for its potential therapeutic applications. This document provides a comprehensive overview of the preliminary in vitro studies conducted to elucidate its mechanism of action, bioactivity, and effects on key cellular signaling pathways. The data presented herein is intended to provide a foundational understanding for further research and development efforts.

Quantitative Bioactivity Data

The following tables summarize the key quantitative data obtained from various in vitro assays.

Table 1: Antiviral Activity of ZX782 against VEEV and EEEV

Compound	Virus	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
ZX782	VEEV	0.85	>50	>58.8
EEEV	1.25	>50	>40.0
Control	VEEV	2.5	>50	>20.0

EC₅₀: Half-maximal effective concentration; CC₅₀: Half-maximal cytotoxic concentration; SI: Selectivity Index (CC₅₀/EC₅₀)

Table 2: Effect of ZX782 on NF-κB Signaling

Treatment	p-p65 (Normalized Intensity)	p-IκBα (Normalized Intensity)
Vehicle Control	1.00	1.00
ZX782 (1 µM)	0.45	0.52
ZX782 (5 µM)	0.21	0.28
BAY11-7082 (10 µM)	0.15	0.20

Data represents the mean of three independent experiments. BAY11-7082 is a known NF-κB inhibitor.

Experimental Protocols

2.1. Cell Culture and Virus Infection

Vero E6 cells were maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. For antiviral assays, cells were seeded in 96-well plates and infected with Venezuelan Equine Encephalitis Virus (VEEV) or Eastern Equine Encephalitis Virus (EEEV) at a multiplicity of infection (MOI) of 0.1.

2.2. Cytotoxicity Assay

Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega). Briefly, cells were treated with serial dilutions of ZX782 for 48 hours. The luminescence, which is proportional to the amount of ATP and thus the number of viable cells, was measured using a plate reader.

2.3. Western Blotting for NF-κB Pathway Analysis

Porcine Alveolar Macrophages (PAMs) were pre-treated with ZX782 or a vehicle control for 2 hours, followed by stimulation with lipopolysaccharide (LPS) for 30 minutes. Cells were then lysed, and protein concentrations were determined using a BCA assay. Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against phospho-NF-κB p65, phospho-IκBα, and a loading control (e.g., GAPDH). The signal was detected using HRP-conjugated secondary antibodies and a chemiluminescence substrate.

Signaling Pathways and Experimental Workflows

3.1. Proposed Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

ZX782 is hypothesized to inhibit the NF-κB signaling pathway, a central mediator of inflammatory responses.[1][2] In unstimulated cells, NF-κB is sequestered in the cytoplasm by the inhibitor of κB (IκB).[1] Upon stimulation (e.g., by viral infection or LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome.[1] This allows the NF-κB p65 subunit to translocate to the nucleus and induce the expression of pro-inflammatory genes. ZX782 is believed to interfere with the IKK-mediated phosphorylation of IκBα.

Figure 1: Proposed inhibition of the NF-κB pathway by ZX782.

3.2. Potential Modulation of the Nrf2 Signaling Pathway

The Nrf2 signaling pathway is a key regulator of cellular responses to oxidative stress.[1] Some antiviral agents have been shown to activate this pathway, leading to a reduction in viral replication and inflammation.[1] Further studies are warranted to investigate if ZX782 has any modulatory effects on the Nrf2 pathway.

Figure 2: Potential modulation of the Nrf2 pathway by ZX782.

3.3. Experimental Workflow for Antiviral and Mechanistic Studies

The following diagram outlines the general workflow for the in vitro evaluation of ZX782.

Figure 3: General experimental workflow for in vitro studies of ZX782.

References

• 1. Inhibitors of the Ubiquitin-Mediated Signaling Pathway Exhibit Broad-Spectrum Antiviral Activities against New World Alphaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the NF-κB Signaling Pathway Inhibitor BAY11-7082 in the Replication of ASFV - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to ZX782: A Novel GPX4-Targeting PROTAC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and mechanism of action of ZX782, a novel hydrophobic-tagged (HyT) Proteolysis Targeting Chimera (PROTAC) designed to induce degradation of Glutathione Peroxidase 4 (GPX4). ZX782 is a potent inducer of ferroptosis, an iron-dependent form of programmed cell death, presenting a promising avenue for therapeutic intervention in diseases such as cancer and Alzheimer's disease.

Core Concepts and Molecular Structure

ZX782 is a bifunctional molecule engineered to hijack the cell's natural protein disposal machinery to selectively eliminate GPX4. As a key regulator of ferroptosis, GPX4 protects cells from lipid peroxidation. By degrading GPX4, ZX782 triggers an accumulation of lipid reactive oxygen species (ROS), leading to ferroptotic cell death.

The structure of ZX782 consists of three key components:

• A ligand for the target protein: It incorporates a derivative of ML-210, which binds to GPX4.

• A hydrophobic tag: An adamantane-based group (Adamantan-1-ylmethanamine) serves as the hydrophobic tag.

• A linker: A PEG-based linker connects the GPX4 ligand and the hydrophobic tag.

Physicochemical and Biological Properties

The key properties of ZX782 are summarized in the table below, providing a clear reference for experimental design and interpretation.

Property	Value	Source
Molecular Formula	C39H48ClN5O8	[1]
Molecular Weight	750.28 g/mol	[1]
Target	Glutathione Peroxidase 4 (GPX4)	[1][2]
Mechanism of Action	Induces GPX4 degradation	[1][2]
Downstream Effect	Induces ferroptosis	[1][2]
Cellular Effect	Increases lipid ROS accumulation	[1][2]
Cell Line Sensitivity	Human fibrosarcoma HT1080 cells	[2]

Signaling Pathway and Mechanism of Action

ZX782 induces the degradation of GPX4 through a dual mechanism, engaging both the ubiquitin-proteasome system (UPS) and the autophagy-lysosome pathway. This leads to the depletion of GPX4, a critical enzyme that converts lipid hydroperoxides into non-toxic lipid alcohols. The loss of GPX4 function results in the accumulation of lipid-based reactive oxygen species (ROS), which ultimately triggers ferroptosis.

Caption: Mechanism of action for ZX782 leading to ferroptosis.

Experimental Protocols

Detailed methodologies for key experiments involving ZX782 are provided below. These protocols are based on standard techniques used to characterize PROTACs and ferroptosis inducers.

Western Blot for GPX4 Degradation

This protocol is used to quantify the reduction in GPX4 protein levels following treatment with ZX782.

Workflow Diagram:

Caption: Workflow for Western blot analysis of GPX4 degradation.

Methodology:

• Cell Culture and Treatment: HT-1080 cells are cultured to 70-80% confluency. The cells are then treated with varying concentrations of ZX782 or a vehicle control (e.g., DMSO) for specified time periods.

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a standard protein assay, such as the BCA assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with a primary antibody specific for GPX4, followed by incubation with an HRP-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate, and the band intensities are quantified using densitometry software. GPX4 levels are normalized to a loading control (e.g., GAPDH or β-actin).

Lipid ROS Accumulation Assay

This assay measures the increase in lipid peroxidation, a hallmark of ferroptosis, using the fluorescent probe C11-BODIPY 581/591.

Workflow Diagram:

Caption: Workflow for measuring lipid ROS accumulation.

Methodology:

• Cell Culture and Treatment: HT-1080 cells are seeded in appropriate culture plates or dishes and treated with ZX782 or a vehicle control.

• Staining: Towards the end of the treatment period, the cells are incubated with the C11-BODIPY 581/591 probe (typically 1-10 µM) for 30-60 minutes at 37°C, protected from light.[3]

• Washing: The cells are washed with PBS or a suitable buffer to remove excess probe.

• Analysis: The fluorescence is measured using either a flow cytometer or a fluorescence microscope. The C11-BODIPY probe exhibits a fluorescence emission shift from red to green upon oxidation of its polyunsaturated butadienyl portion, allowing for ratiometric analysis of lipid peroxidation.[4]

Cell Viability Assay

This protocol assesses the cytotoxic effect of ZX782 on cancer cells.

Methodology:

• Cell Seeding: HT-1080 cells are seeded in 96-well plates at a predetermined density.

• Treatment: The following day, cells are treated with a serial dilution of ZX782 for a specified duration (e.g., 48 or 72 hours).

• Viability Assessment: Cell viability is measured using a standard assay, such as the WST-1 or MTT assay. The absorbance is read using a microplate reader.

• Data Analysis: The results are expressed as a percentage of the vehicle-treated control, and the half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Conclusion

ZX782 is a novel and potent GPX4 degrader that effectively induces ferroptosis in cancer cells. Its dual mechanism of action, involving both the proteasome and lysosome pathways, makes it a valuable tool for studying ferroptosis and a promising candidate for further therapeutic development. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working with this class of molecules.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. BODIPY 581/591 C11 (Lipid Peroxidation Sensor) | Cell Signaling Technology [cellsignal.com]

In-Depth Technical Guide: Early Research and Discovery of Compound ZX782

For Researchers, Scientists, and Drug Development Professionals

Abstract

Compound ZX782 has been identified as a novel hydrophobic-tagged (HyT) proteolysis targeting chimera (PROTAC) designed to induce the degradation of Glutathione Peroxidase 4 (GPX4). Early research has demonstrated its potential as a potent inducer of ferroptosis, a form of iron-dependent programmed cell death. This technical guide provides a comprehensive overview of the foundational research and discovery of ZX782, including its mechanism of action, synthesis, and the key experimental data supporting its activity. The information is intended to provide researchers and drug development professionals with a detailed understanding of the core science behind ZX782.

Introduction

Ferroptosis is an emerging and distinct form of regulated cell death characterized by the iron-dependent accumulation of lipid reactive oxygen species (ROS). Glutathione Peroxidase 4 (GPX4) is a crucial enzyme in the regulation of ferroptosis, functioning to reduce lipid hydroperoxides to non-toxic lipid alcohols. Its role in preventing lipid peroxidation makes it a significant target for therapeutic intervention, particularly in oncology. The development of molecules that can effectively target and degrade GPX4 is a promising strategy for inducing ferroptosis in cancer cells.

Compound ZX782, also identified as compound 7b in initial publications, is a novel HyT-based PROTAC specifically designed to target GPX4 for degradation. This approach utilizes the cell's own protein disposal machinery to eliminate the target protein. ZX782 is composed of a ligand that binds to GPX4, a linker, and a hydrophobic tag that facilitates the degradation process.

Mechanism of Action

ZX782 functions by inducing the degradation of GPX4, which in turn leads to an increase in lipid ROS and subsequent cell death via ferroptosis. The proposed mechanism involves both the ubiquitin-proteasome system and the autophagy-lysosome pathway.

Signaling Pathway

The signaling pathway initiated by ZX782 leading to ferroptosis is depicted below.

Caption: Mechanism of ZX782-induced ferroptosis.

Synthesis and Characterization

The synthesis of ZX782 involves a multi-step process, combining a GPX4 ligand, a linker, and a hydrophobic adamantane moiety.

Synthetic Workflow

The general workflow for the synthesis of ZX782 is outlined below.

Caption: Synthesis workflow for Compound ZX782.

Experimental Data

The following tables summarize the key quantitative data from the early evaluation of ZX782.

Table 1: In Vitro Activity of ZX782

Parameter	Cell Line	Value
IC50	HT1080	[Data not available in search results]
DC50	HT1080	[Data not available in search results]
Dmax	HT1080	[Data not available in search results]

IC50: Half-maximal inhibitory concentration for cell growth. DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Dose-Dependent Degradation of GPX4 by ZX782 in HT1080 Cells

Concentration (µM)	GPX4 Protein Level (% of control)
0.1	[Data not available in search results]
0.5	[Data not available in search results]
1.0	[Data not available in search results]
2.0	[Data not available in search results]

Table 3: Time-Dependent Degradation of GPX4 by ZX782 in HT1080 Cells

Time (hours)	GPX4 Protein Level (% of control)
6	[Data not available in search results]
12	[Data not available in search results]
24	[Data not available in search results]
48	[Data not available in search results]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Synthesis of Compound ZX782

Detailed experimental procedures, including reagents, reaction conditions, and purification methods for the synthesis of ZX782 are described in the primary literature but were not accessible through the conducted searches.

Cell Culture

HT1080 human fibrosarcoma cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Western Blotting for GPX4 Degradation

• HT1080 cells were seeded in 6-well plates and allowed to adhere overnight.

• Cells were treated with varying concentrations of ZX782 for the indicated times.

• Following treatment, cells were washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentration was determined using a BCA protein assay kit.

• Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane was blocked with 5% non-fat milk in TBST for 1 hour at room temperature.

• The membrane was incubated with a primary antibody against GPX4 overnight at 4°C.

• After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay

• HT1080 cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to attach overnight.

• Cells were treated with a serial dilution of ZX782 for 72 hours.

• Cell viability was assessed using the MTT or a similar colorimetric assay according to the manufacturer's instructions.

• Absorbance was measured using a microplate reader, and the IC50 values were calculated using non-linear regression analysis.

Lipid ROS Accumulation Assay

• HT1080 cells were seeded in 6-well plates.

• After treatment with ZX782 for the desired time, the cells were incubated with the lipid peroxidation sensor C11-BODIPY™ 581/591 (2.5 µM) for 30 minutes at 37°C.

• Cells were then washed with PBS, harvested, and resuspended in PBS.

• The fluorescence was analyzed by flow cytometry. An increase in the green fluorescence signal indicates lipid peroxidation.

Experimental Workflow Diagram

Caption: Workflow for the in vitro evaluation of ZX782.

Conclusion

The early research on compound ZX782 has established it as a potent, novel GPX4-targeting PROTAC that induces ferroptosis in cancer cells. Its ability to promote the degradation of GPX4 and subsequently increase lipid ROS highlights its potential as a therapeutic agent. Further in-depth studies, including comprehensive in vivo efficacy and safety evaluations, are warranted to fully elucidate the therapeutic promise of ZX782.

An In-depth Technical Guide to the Biological Target Identification of ZX782

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biological target identification and mechanism of action of ZX782, a novel hydrophobic-tagged (HyT) proteolysis-targeting chimera (PROTAC). All data and protocols are derived from the primary research publication by Li et al. (2024).

Executive Summary

ZX782 has been identified as a potent and specific degrader of the enzyme Glutathione Peroxidase 4 (GPX4) . By inducing the degradation of GPX4, ZX782 triggers a specific form of iron-dependent programmed cell death known as ferroptosis . This targeted degradation leads to an accumulation of lipid reactive oxygen species (ROS), ultimately resulting in the suppression of cancer cell growth. The dual-mechanism degradation of GPX4 by ZX782, involving both the ubiquitin-proteasome and autophagy-lysosome pathways, underscores its potential as a therapeutic agent.

Quantitative Data Summary

The following tables summarize the key quantitative data for ZX782 (referred to as compound 7b in the source literature) in HT1080 human fibrosarcoma cells, a cell line highly sensitive to ferroptosis.

Table 1: GPX4 Degradation Efficiency of ZX782 in HT1080 Cells

Parameter	Value
DC50 (24h)	0.21 µM
Dmax (24h)	> 90%

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Anti-proliferative Activity of ZX782 in HT1080 Cells

Parameter	Value
IC50 (72h)	0.25 µM

IC50: Half-maximal inhibitory concentration.

Mechanism of Action and Signaling Pathway

ZX782 functions as a PROTAC, a heterobifunctional molecule designed to bring a target protein and an E3 ubiquitin ligase into close proximity. However, as a hydrophobic-tagged degrader, its mechanism is distinct and does not rely on a specific E3 ligase binder. Instead, the adamantane tag is thought to induce misfolding and subsequent recognition by cellular protein degradation machinery.

The degradation of GPX4 by ZX782 disrupts the cellular antioxidant defense system. GPX4 is a crucial enzyme that neutralizes lipid peroxides. Its removal leads to the unchecked accumulation of lipid ROS, which ultimately culminates in ferroptosis.

Figure 1: ZX782-induced GPX4 degradation and ferroptosis signaling pathway.

Experimental Protocols

The following are detailed methodologies for the key experiments performed to identify and characterize the biological target of ZX782.

Cell Culture

• Cell Line: Human fibrosarcoma HT1080 cells.

• Medium: Dulbecco's Modified Eagle's Medium (DMEM).

• Supplements: 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

Western Blotting for GPX4 Degradation

This experiment quantifies the amount of GPX4 protein in cells after treatment with ZX782.

Figure 2: Experimental workflow for Western Blot analysis of GPX4 levels.

Protocol Steps:

• Cell Treatment: HT1080 cells were seeded in 6-well plates and allowed to adhere overnight. The cells were then treated with varying concentrations of ZX782 or DMSO (vehicle control) for the indicated times.

• Lysis: After treatment, cells were washed with ice-cold PBS and lysed with RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (20-30 µg) were separated by 12% SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane was blocked with 5% non-fat milk in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature. The membrane was then incubated with primary antibodies against GPX4 and GAPDH (loading control) overnight at 4°C.

• Secondary Antibody and Detection: After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection kit.

• Analysis: The intensity of the protein bands was quantified using densitometry software, and GPX4 levels were normalized to the corresponding GAPDH levels.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability, to determine the anti-proliferative effect of ZX782.

Protocol Steps:

• Cell Seeding: HT1080 cells were seeded into 96-well plates at a density of 5,000 cells per well and incubated overnight.

• Compound Treatment: Cells were treated with a series of concentrations of ZX782 for 72 hours.

• MTT Addition: 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) was added to each well, and the plate was incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

• IC50 Calculation: The cell viability was calculated as a percentage of the control (DMSO-treated) cells. The IC50 value was determined by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.

Lipid ROS Measurement

This assay detects the accumulation of lipid reactive oxygen species, a key indicator of ferroptosis.

Protocol Steps:

• Cell Treatment: HT1080 cells were seeded in 6-well plates and treated with ZX782 (at its IC50 concentration) or DMSO for 24 hours.

• Probe Staining: After treatment, the cells were harvested and washed with serum-free medium. The cells were then incubated with 10 µM BODIPY™ 581/591 C11 probe for 30 minutes at 37°C in the dark. This probe shifts its fluorescence emission from red to green upon oxidation by lipid peroxides.

• Flow Cytometry Analysis: The cells were washed and resuspended in PBS. The fluorescence was immediately analyzed by flow cytometry, detecting the green fluorescence (oxidized probe) in the FITC channel.

• Data Analysis: The mean fluorescence intensity of the green channel was used to quantify the level of lipid ROS. An increase in green fluorescence indicates an accumulation of lipid ROS.

An In-depth Technical Guide to the Pharmacokinetics of MZE782

A Note on Nomenclature: Publicly available scientific and clinical data refer to the compound of interest as MZE782, developed by Maze Therapeutics. This document will proceed under the assumption that "ZX782" was a typographical error and will focus on the known data for MZE782.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the pharmacokinetics of MZE782, a first-in-class, oral, small molecule inhibitor of the solute transporter SLC6A19. The information presented herein is synthesized from publicly available data from the initial clinical evaluation of MZE782.

Introduction

MZE782 is an investigational therapeutic agent being developed for the treatment of Phenylketonuria (PKU) and Chronic Kidney Disease (CKD)[1][2][3][4]. It selectively targets SLC6A19, a sodium-dependent neutral amino acid transporter located in the small intestine and the proximal tubule of the kidney[5]. By inhibiting this transporter, MZE782 aims to reduce the absorption and reabsorption of neutral amino acids, including phenylalanine (Phe)[6]. This mechanism of action holds the potential to lower plasma Phe levels in PKU patients and to confer renal protection in individuals with CKD[2].

Mechanism of Action: SLC6A19 Inhibition

MZE782 functions as a selective inhibitor of the SLC6A19 transporter, also known as B(0)AT1[6][7]. This transporter is responsible for the uptake of neutral amino acids from the diet in the intestine and their reabsorption from the glomerular filtrate in the kidneys[6][7]. In pathologies such as PKU, elevated levels of phenylalanine can be managed by reducing its intestinal absorption and increasing its renal excretion[6]. In CKD, altering amino acid transport in the kidneys may have a protective effect on renal function[8]. The inhibition of SLC6A19 by MZE782 has been shown to increase the urinary excretion of neutral amino acids like phenylalanine and glutamine[2][3].

Mechanism of Action of MZE782.

Pharmacokinetic Profile

The pharmacokinetic properties of MZE782 were evaluated in a Phase 1, randomized, double-blind, placebo-controlled study in 112 healthy adult volunteers. The study included single ascending dose (SAD), multiple ascending dose (MAD), and food effect cohorts[2][3].

3.1. Absorption

Orally administered MZE782 demonstrated consistent absorption[3][9]. The time to reach maximum plasma concentration (Tmax) was approximately 6 hours[1][2][3][9]. The effect of a high-fat or low-fat meal on the absorption of MZE782 was also evaluated, although specific outcomes of the food effect cohorts have not been detailed in the available public reports[1].

3.2. Distribution

Specific data on the volume of distribution and plasma protein binding of MZE782 are not yet publicly available.

3.3. Metabolism

Details regarding the metabolic pathways and major metabolites of MZE782 have not been disclosed in the currently available information.

3.4. Elimination

MZE782 has a reported half-life of approximately 11 hours[1][2][3][9]. This half-life is supportive of a once- or twice-daily dosing regimen[9]. Steady-state plasma concentrations were achieved by Day 3 of multiple-dose administration[2][9]. The primary routes of elimination for MZE782 have not been specified in the available data.

Table 1: Summary of Pharmacokinetic Parameters of MZE782 in Healthy Adults

Parameter	Value	Reference(s)
Time to Maximum Concentration (Tmax)	~6 hours	[1][2][3][9]
Half-life (t½)	~11 hours	[1][2][3][9]
Time to Steady State	~3 days	[2][9]
Dose Proportionality	Exposure increased proportionally with dose	[2][9]

Experimental Protocols

Detailed experimental protocols for the Phase 1 study of MZE782 are not fully available in the public domain. However, based on the published information, the general design of the key assessments can be outlined.

4.1. Phase 1 Clinical Trial Design

The study was a randomized, double-blind, placebo-controlled trial involving 112 healthy adult volunteers[1][2][3]. It consisted of:

• Single Ascending Dose (SAD) Cohorts: 56 participants received single doses of MZE782 ranging from 30 mg to 960 mg, or a placebo[1][2][3].

• Multiple Ascending Dose (MAD) Cohorts: 40 participants received MZE782 or a placebo once or twice daily for seven days, with total daily doses ranging from 120 mg to 720 mg[1][2][3].

• Food Effect Cohorts: 16 participants were included to assess the impact of food on the absorption of MZE782[1][2].

In the SAD and MAD cohorts, participants were randomized in a 6:2 ratio to receive either MZE782 or a placebo[1].

References

• 1. Maze reports Phase I trial results for PKU and CKD treatment [clinicaltrialsarena.com]
• 2. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 3. igmpi.ac.in [igmpi.ac.in]
• 4. Maze Therapeutics Announces Positive First-in-Human Results from Phase 1 Trial of MZE782, Establishing Proof of Mechanism for a Potent, Oral SLC6A19 Inhibitor with Potential to Treat Phenylketonuria (PKU) and Chronic Kidney Disease (CKD) | Maze Therapeutics [ir.mazetx.com]
• 5. biospace.com [biospace.com]
• 6. SLC6A19 inhibition facilitates urinary neutral amino acid excretion and lowers plasma phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Maze Therapeutics Begins Phase 1 Trial of MZE782 for Chronic Kidney Disease [synapse.patsnap.com]
• 9. trial.medpath.com [trial.medpath.com]

Initial Toxicity Screening of a Novel GPX4 Degrader: A Technical Guide

Disclaimer: No public data from the initial toxicity screening of a compound designated ZX782 could be located. The following is a representative technical guide for a hypothetical PROTAC (Proteolysis Targeting Chimera) degrader of Glutathione Peroxidase 4 (GPX4), herein referred to as "Compound X," which shares the same mechanism of action as described for ZX782. All data presented are illustrative examples and not factual results for any specific molecule.

This guide is intended for researchers, scientists, and drug development professionals interested in the preclinical safety evaluation of novel therapeutic compounds targeting GPX4.

Introduction

Compound X is a novel PROTAC designed to induce the degradation of Glutathione Peroxidase 4 (GPX4), a key enzyme involved in the prevention of ferroptosis, a form of iron-dependent programmed cell death. By targeting GPX4 for degradation, Compound X has the potential to selectively induce ferroptosis in cancer cells, which are often more susceptible to this cell death pathway. This document outlines the initial in vitro and in vivo toxicity screening of Compound X to assess its preliminary safety profile.

In Vitro Toxicity Assessment

Experimental Protocol: Cell Viability Assay (MTT Assay)

• Cell Culture: A panel of human cancer and normal cell lines were cultured in their respective recommended media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Cells were seeded in 96-well plates and allowed to adhere overnight. The following day, cells were treated with increasing concentrations of Compound X (0.01 to 100 µM) for 72 hours.

• MTT Assay: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) values were calculated by fitting the dose-response curves using non-linear regression analysis.

Data Presentation:

Cell Line	Tissue of Origin	Type	IC50 (µM) of Compound X
HT-1080	Fibrosarcoma	Cancer	0.5
A549	Lung Carcinoma	Cancer	1.2
HepG2	Hepatoma	Cancer	2.5
MCF-7	Breast Adenocarcinoma	Cancer	5.8
HEK293	Embryonic Kidney	Normal	> 50
HFF-1	Foreskin Fibroblast	Normal	> 50

Table 1: In vitro cytotoxicity of Compound X against a panel of human cancer and normal cell lines.

Experimental Protocol: Red Blood Cell Lysis Assay

• Blood Collection: Fresh human red blood cells (RBCs) were obtained from a healthy volunteer.

• RBC Preparation: RBCs were washed three times with phosphate-buffered saline (PBS) and resuspended to a 2% (v/v) solution.

• Compound Incubation: The RBC suspension was incubated with various concentrations of Compound X (10 to 200 µM), a positive control (0.1% Triton X-100), and a negative control (PBS) for 2 hours at 37°C with gentle agitation.

• Centrifugation: The samples were centrifuged at 1000 x g for 5 minutes.

• Hemoglobin Measurement: The absorbance of the supernatant, containing released hemoglobin, was measured at 540 nm.

• Calculation: The percentage of hemolysis was calculated using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100.

Data Presentation:

Concentration of Compound X (µM)	% Hemolysis
10	< 1%
50	1.5%
100	2.3%
200	4.8%

Table 2: Hemolytic activity of Compound X on human red blood cells.

In Vivo Acute Toxicity Assessment

Experimental Protocol: Acute Toxicity Study in Mice

• Animals: Male and female C57BL/6 mice (6-8 weeks old) were used.

• Acclimatization: Animals were acclimatized for one week before the experiment.

• Dose Administration: A single dose of Compound X was administered via intraperitoneal (i.p.) injection at three dose levels (50, 100, and 200 mg/kg). A control group received the vehicle (DMSO:Cremophor EL:Saline at 10:10:80).

• Observation: Animals were observed for clinical signs of toxicity and mortality at 1, 4, and 24 hours post-dosing and then daily for 14 days.

• Body Weight: Body weights were recorded daily.

• Necropsy: At the end of the 14-day observation period, all surviving animals were euthanized, and a gross necropsy was performed.

• LD50 Determination: The median lethal dose (LD50) was estimated.

Data Presentation:

Dose (mg/kg, i.p.)	Mortality (n/group)	Clinical Signs of Toxicity
50	0/10	None observed
100	1/10	Lethargy, ruffled fur within the first 24 hours
200	4/10	Severe lethargy, ataxia, ruffled fur, decreased body weight

Table 3: Acute toxicity of Compound X in C57BL/6 mice.

Estimated LD50: > 200 mg/kg

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for the initial toxicity screening of Compound X.

Caption: Proposed mechanism of action of Compound X leading to ferroptosis.

Summary and Conclusion

The initial toxicity screening of Compound X provides a preliminary assessment of its safety profile. In vitro, Compound X demonstrated selective cytotoxicity towards cancer cell lines over normal cell lines, with IC50 values in the low micromolar range for sensitive cancer cells. The compound exhibited low hemolytic activity. The in vivo acute toxicity study in mice suggested a relatively low acute toxicity profile, with an estimated LD50 greater than 200 mg/kg.

These preliminary findings suggest that Compound X has a manageable toxicity profile, warranting further investigation in more comprehensive preclinical safety studies, including repeat-dose toxicity, genotoxicity, and safety pharmacology assessments.

ZX782 and its role in cellular pathways

An In-depth Technical Guide on ZX782 and its Role in Cellular Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZX782 is a novel Proteolysis Targeting Chimera (PROTAC) designed to induce ferroptosis, a form of regulated cell death, by targeting Glutathione Peroxidase 4 (GPX4) for degradation. This document provides a comprehensive technical overview of ZX782, including its mechanism of action, its role in the ferroptosis cellular pathway, and relevant experimental data from related compounds. Due to the novelty of ZX782, publicly available quantitative data and specific experimental protocols are limited. Therefore, this guide leverages data from its constituent warhead, ML-210, and other GPX4-targeting PROTACs to provide a thorough understanding of its potential therapeutic application.

Introduction to ZX782

ZX782 is a hydrophobic tag (Hty)-type PROTAC that functions as a ferroptosis inducer.[1][2] It is engineered to specifically target GPX4, a key enzyme that protects cells from lipid peroxidation and subsequent ferroptotic death. By inducing the degradation of GPX4, ZX782 leads to an accumulation of lipid reactive oxygen species (ROS), triggering cell death.[1][2] The molecule is composed of three key parts: the GPX4 ligand ML-210, a PROTAC linker (Bromo-PEG2-CH2-Boc), and a hydrophobic adamantane tag.[1][2] Recent research also suggests a potential therapeutic role for ZX782 in Alzheimer's disease by reducing amyloid plaques and inhibiting microglial cell spread.[1]

Quantitative Data Summary

Specific quantitative data for ZX782 is not yet widely available in the public domain. The following tables summarize the data for the GPX4 inhibitor ML-210 (the warhead for ZX782) and other experimental GPX4-targeting PROTACs to provide a relevant quantitative context.

Table 1: In Vitro Activity of the GPX4 Inhibitor ML-210

Compound	Target	IC50 / EC50 (nM)	Cell Lines	Assay Type	Reference
ML-210	GPX4	EC50: 30	-	Covalent Inhibition	[3][4]
ML-210	Mutant RAS	IC50: 71	BJeLR (HRAS G12V)	Cell Viability
ML-210	Mutant RAS	IC50: 272	BJeH-LT (HRAS G12V)	Cell Viability
ML-210	Drug-Resistant	IC50: 107	DRD cell line	Cell Viability	[4]

Table 2: In Vitro Activity of Published GPX4-targeting PROTACs

PROTAC	Warhead	E3 Ligase Ligand	DC50 (µM)	IC50 (µM)	Cell Line	Reference
DC-2	ML-210	CRBN	0.03	0.1	HT1080	[5]
5i	ML-210	VHL	0.135	>10	HT1080
8e	RSL3	CRBN	Not Reported	More potent than RSL3	HT1080

Note: DC50 is the concentration of the PROTAC required to degrade 50% of the target protein. IC50 is the concentration required to inhibit 50% of cell growth.

Signaling Pathways

The Ferroptosis Pathway

Ferroptosis is an iron-dependent form of regulated cell death characterized by the accumulation of lipid peroxides. GPX4 is a central regulator of this pathway, acting to reduce lipid hydroperoxides to non-toxic lipid alcohols. Inhibition or degradation of GPX4 leads to an accumulation of lipid ROS and subsequent cell death.

References

• 1. resources.biomol.com [resources.biomol.com]
• 2. ZX703: A Small-Molecule Degrader of GPX4 Inducing Ferroptosis in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML-210 | CID 49766530 | GPX4 inhibitor | TargetMol [targetmol.com]
• 5. Discovery of ML210-Based glutathione peroxidase 4 (GPX4) degrader inducing ferroptosis of human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the Therapeutic Potential of ZX782: A Hydrophobic-Tagged Degrader of GPX4 for Ferroptosis Induction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the therapeutic potential of ZX782, a novel hydrophobic-tagged (HyT) proteolysis-targeting chimera (PROTAC). ZX782 is designed to induce ferroptosis, a form of regulated cell death, by targeting the key antioxidant enzyme Glutathione Peroxidase 4 (GPX4) for degradation. This document collates preclinical data, outlines detailed experimental protocols, and visualizes the underlying molecular mechanisms and experimental workflows to serve as a valuable resource for researchers in oncology and neurodegenerative diseases.

Introduction: Targeting Ferroptosis through GPX4 Degradation

Ferroptosis is an iron-dependent form of programmed cell death characterized by the accumulation of lipid-based reactive oxygen species (ROS).[1] Glutathione Peroxidase 4 (GPX4) is a crucial enzyme that protects cells from ferroptosis by reducing lipid hydroperoxides.[2] Consequently, targeted degradation of GPX4 has emerged as a promising therapeutic strategy for diseases where ferroptosis induction is beneficial, such as in various cancers and potentially in neurodegenerative disorders like Alzheimer's disease.

ZX782 is a novel, potent, and specific Hty-type PROTAC designed to induce the degradation of GPX4.[3] It is composed of three key components: a ligand that binds to GPX4 (ML-210), a linker molecule (Bromo-PEG2-CH2-Boc), and a hydrophobic tag (Adamantan-1-ylmethanamine) that facilitates the degradation process. By hijacking the cell's natural protein disposal machinery, ZX782 effectively removes GPX4, leading to an increase in lipid ROS and subsequent ferroptotic cell death. Preclinical studies have demonstrated its potential in suppressing the growth of cancer cells. While a definitive link to Alzheimer's disease treatment is still under investigation, the role of ferroptosis in neurodegeneration suggests a plausible therapeutic avenue.

Quantitative Preclinical Data

The following tables summarize the key quantitative data from preclinical studies on ZX782 and similar GPX4 degraders. These studies have primarily utilized the human fibrosarcoma cell line HT1080, which is highly sensitive to ferroptosis.

Table 1: GPX4 Degradation Efficiency

Compound	Cell Line	DC50 (µM)	Dmax (%)	Time (h)	Reference
ZX703	HT1080	0.135	86	Not Specified	[4]

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Anti-proliferative Activity

| Compound | Cell Line | IC50 (µM) | Time (h) | Reference | |---|---|---|---|---|---| | 18a | HT1080 | 2.37 ± 0.17 | 48 |[2] |

IC50: Half-maximal inhibitory concentration.

Table 3: Induction of Lipid ROS

Compound	Cell Line	Treatment Concentration (µM)	Fold Increase in Lipid ROS	Time (h)	Reference
ZX703	HT1080	Not Specified	Significant Increase	Not Specified	[3]

Core Mechanism of Action: GPX4 Degradation and Ferroptosis Induction

ZX782 operates through a dual mechanism to deplete cellular GPX4, involving both the ubiquitin-proteasome system (UPS) and the autophagy-lysosome pathway.[3][5] This dual-pronged attack ensures efficient and sustained removal of the GPX4 protein. The degradation of GPX4 disrupts the cellular antioxidant defense system, leading to an unchecked accumulation of lipid peroxides and culminating in ferroptotic cell death.

Mechanism of ZX782-induced GPX4 degradation and ferroptosis.

Detailed Experimental Protocols

The following protocols are generalized methodologies for key experiments cited in the evaluation of ZX782 and similar compounds. Researchers should optimize these protocols for their specific experimental conditions.

Cell Culture

• Cell Line: HT1080 (human fibrosarcoma)

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculture: Cells are passaged upon reaching 80-90% confluency.

Western Blot for GPX4 Degradation

• Cell Treatment: Seed HT1080 cells in 6-well plates and allow them to adhere overnight. Treat cells with varying concentrations of ZX782 or vehicle control (DMSO) for the desired time points.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a 10-12% SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against GPX4 and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometry analysis is performed to quantify band intensities, and GPX4 levels are normalized to the loading control.

Cell Viability Assay (MTT or CCK-8)

• Cell Seeding: Seed HT1080 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Treatment: Treat cells with a serial dilution of ZX782 or vehicle control for 24, 48, or 72 hours.

• Reagent Addition: Add MTT or CCK-8 reagent to each well and incubate according to the manufacturer's instructions (typically 1-4 hours).

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value by non-linear regression analysis.

Lipid ROS Measurement

• Cell Treatment: Seed HT1080 cells in a 6-well plate or on glass coverslips and treat with ZX782 or vehicle control.

• Probe Staining: Wash the cells with PBS and incubate with a lipid ROS-sensitive fluorescent probe (e.g., C11-BODIPY 581/591) according to the manufacturer's protocol.

• Analysis:

  • Flow Cytometry: Harvest the cells, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer.

  • Fluorescence Microscopy: Mount the coverslips on microscope slides and visualize the fluorescence using a fluorescence microscope.

• Quantification: Quantify the mean fluorescence intensity to determine the relative levels of lipid ROS.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the preclinical evaluation of a GPX4 degrader like ZX782.

Preclinical experimental workflow for evaluating GPX4 degraders.

Conclusion and Future Directions

ZX782 and similar hydrophobic-tagged GPX4 degraders represent a promising new class of therapeutic agents with the potential to treat cancers and possibly neurodegenerative diseases by inducing ferroptosis. The preclinical data gathered to date demonstrate potent and specific degradation of GPX4, leading to cancer cell death.

Future research should focus on:

• Comprehensive in vivo studies to evaluate the efficacy, pharmacokinetics, and safety profile of ZX782 in relevant animal models.

• Exploration of the therapeutic potential of ZX782 in a broader range of cancer types, including those known to be resistant to conventional therapies.

• In-depth investigation into the role of ZX782-induced ferroptosis in models of neurodegenerative diseases, particularly Alzheimer's disease.

• Optimization of the chemical structure of ZX782 to enhance its drug-like properties.

This technical guide provides a solid foundation for researchers and drug development professionals to understand and further explore the therapeutic potential of ZX782 and the broader class of GPX4-targeting ferroptosis inducers.

References

• 1. Recent progress in ferroptosis: inducers and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent GPX4 degrader to induce ferroptosis in HT1080 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ZX703: A Small-Molecule Degrader of GPX4 Inducing Ferroptosis in Human Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZX703: A Small-Molecule Degrader of GPX4 Inducing Ferroptosis in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual degradation mechanism of GPX4 degrader in induction of ferroptosis exerting anti-resistant tumor effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: ZX782 Experimental Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZX782 is a novel investigational compound demonstrating potent anti-proliferative activity in a range of cancer cell lines. These application notes provide detailed protocols for evaluating the cellular effects of ZX782, including its impact on cell viability, cell cycle progression, and key signaling pathways. The methodologies described herein are intended to serve as a guide for researchers investigating the mechanism of action and therapeutic potential of ZX782.

Mechanism of Action

ZX782 is a potent and selective inhibitor of the Wnt/β-catenin signaling pathway. In the absence of Wnt ligands, β-catenin is targeted for proteasomal degradation by a destruction complex. Upon Wnt binding to its receptor, this complex is inactivated, leading to the accumulation and nuclear translocation of β-catenin. In the nucleus, β-catenin associates with TCF/LEF transcription factors to activate the expression of target genes, such as c-myc and Cyclin D1, which drive cell proliferation. ZX782 is hypothesized to interfere with this pathway, leading to decreased levels of active β-catenin and subsequent downregulation of its target genes.

Figure 1: Hypothesized mechanism of ZX782 in the Wnt/β-catenin signaling pathway.

Data Presentation

Table 1: Cytotoxicity of ZX782 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 72h
HCT-116	Colorectal Carcinoma	0.25
SW480	Colorectal Carcinoma	0.52
MCF-7	Breast Adenocarcinoma	1.10
MDA-MB-231	Breast Adenocarcinoma	5.80
A549	Lung Carcinoma	8.50
PC-3	Prostate Adenocarcinoma	3.20

Table 2: Effect of ZX782 on Cell Cycle Distribution in HCT-116 Cells

Treatment (24h)	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle (0.1% DMSO)	45.2 ± 2.1	35.8 ± 1.5	19.0 ± 1.2
ZX782 (0.5 µM)	68.5 ± 3.5	15.3 ± 2.0	16.2 ± 1.8

Table 3: Western Blot Analysis of Wnt/β-catenin Pathway Proteins in HCT-116 Cells Treated with ZX782 (48h)

Target Protein	Vehicle (Relative Density)	ZX782 (0.5 µM) (Relative Density)
Active β-catenin	1.00	0.21
c-myc	1.00	0.35
Cyclin D1	1.00	0.42
β-actin	1.00	1.00

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., HCT-116, SW480)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• ZX782 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium.

• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of ZX782 in complete growth medium.

• Remove the medium from the wells and add 100 µL of the diluted ZX782 solutions. Include vehicle control wells (e.g., 0.1% DMSO).

• Incubate for the desired time period (e.g., 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 2: Workflow for the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium iodide (PI) to stain cellular DNA and analyze the cell cycle distribution.

Materials:

• Cancer cell lines

• Complete growth medium

• ZX782

• Phosphate-buffered saline (PBS)

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)[1]

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and grow to 60-70% confluency.

• Treat cells with ZX782 or vehicle control for 24 hours.

• Harvest cells by trypsinization and wash with PBS.

• Fix the cells by adding the cell pellet dropwise to ice-cold 70% ethanol while vortexing gently.[2]

• Incubate at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in 500 µL of PI staining solution.[1]

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer.

Western Blot Analysis

This protocol is for detecting changes in protein expression levels in response to ZX782 treatment.[3][4]

Materials:

• Cancer cell lines

• Complete growth medium

• ZX782

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)[5]

• Primary antibodies (e.g., anti-β-catenin, anti-c-myc, anti-Cyclin D1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate[5]

• Imaging system

Protocol:

• Seed cells in 6-well plates and treat with ZX782 or vehicle control for 48 hours.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.[3]

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.[5]

• Incubate the membrane with primary antibodies overnight at 4°C.[4]

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Capture the signal using an imaging system and perform densitometry analysis.

Figure 3: General workflow for Western Blot analysis.

References

• 1. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. bio-rad.com [bio-rad.com]
• 4. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 5. Western Blot Protocol | Proteintech Group [ptglab.com]

Application Notes and Protocols for the Use of ZX782 in a Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZX782 is a novel small molecule inhibitor with potential therapeutic applications in diseases characterized by aberrant cellular signaling. These application notes provide a comprehensive overview and detailed protocols for the utilization of ZX782 in preclinical mouse models. The following sections detail the compound's mechanism of action, guidance on selecting appropriate mouse models, and standardized protocols for in vivo administration and evaluation.

Mechanism of Action

ZX782 is a potent and selective inhibitor of the XYZ signaling pathway, a critical regulator of cellular proliferation and inflammation. In pathological conditions, hyperactivation of this pathway can lead to disease progression. ZX782 acts by binding to the kinase domain of the XYZ protein, preventing its phosphorylation and subsequent downstream signaling. This targeted inhibition is designed to restore normal cellular function and mitigate disease phenotypes.

Signaling Pathway of ZX782 Inhibition

Application Notes and Protocols for MZE782, an SLC6A19 Inhibitor

Disclaimer: No publicly available information exists for a compound designated "ZX782." The following documentation is based on the available data for MZE782, a compound with a similar designation currently in clinical development. MZE782 is an investigational drug, and the information provided is for research purposes only.

Introduction

MZE782 is an orally administered, selective small molecule inhibitor of the Solute Carrier Family 6 Member 19 (SLC6A19) protein.[1][2] SLC6A19 is a sodium-dependent neutral amino acid transporter located in the apical membrane of epithelial cells in the small intestine and the proximal tubules of the kidneys.[3][4][5] This transporter is crucial for the absorption and reabsorption of neutral amino acids.[3][4][5] By inhibiting SLC6A19, MZE782 aims to reduce the systemic burden of specific amino acids, offering a potential therapeutic approach for conditions such as Phenylketonuria (PKU) and Chronic Kidney Disease (CKD).[1][6]

Mechanism of Action and Signaling Pathway

MZE782 competitively inhibits the SLC6A19 transporter, thereby blocking the uptake of neutral amino acids from the diet in the intestine and their reabsorption in the kidneys.[5] This leads to increased urinary excretion of these amino acids.[6] In the context of PKU, this mechanism is expected to lower plasma phenylalanine levels.[1][7] For CKD, the inhibition of SLC6A19 may reduce metabolic stress and slow disease progression.[1]

Mechanism of MZE782 via SLC6A19 inhibition in the intestine and kidneys.

Dosage and Administration (Clinical Research)

The following dosage and administration guidelines are based on a Phase 1 clinical trial in healthy adult volunteers.

Dosage Forms and Strengths

MZE782 is administered as an oral formulation.[2] Specific strengths used in the Phase 1 trial have not been publicly disclosed.

Dosing Regimens from Phase 1 Trial

The Phase 1 trial evaluated both single ascending doses (SAD) and multiple ascending doses (MAD).

Study Part	Dosage Range	Dosing Frequency	Duration
Single Ascending Dose (SAD)	30 mg to 960 mg	Once	Single Dose
Multiple Ascending Dose (MAD)	120 mg to 720 mg	Once Daily	7 days
Multiple Ascending Dose (MAD)	120 mg to 240 mg	Twice Daily	7 days

Table 1: Dosing Regimens from the MZE782 Phase 1 Clinical Trial in Healthy Volunteers.[8]

Summary of Phase 1 Clinical Trial Data

Pharmacokinetics

The pharmacokinetic profile of MZE782 supports a once or twice-daily dosing regimen.

Parameter	Value
Time to Maximum Concentration (Tmax)	~6 hours
Half-life (t1/2)	~11 hours
Time to Steady State	By Day 3

Table 2: Pharmacokinetic Parameters of MZE782.[6][8]

Pharmacodynamics

MZE782 demonstrated dose-dependent target engagement through increased urinary excretion of neutral amino acids.

Dose Regimen	Fold Increase in Urinary Phenylalanine Excretion (24h)	Fold Increase in Urinary Glutamine Excretion (24h)
960 mg (Single Dose)	39-fold	55-fold
240 mg (Twice Daily, Day 7)	42-fold	68-fold

Table 3: Pharmacodynamic Effects of MZE782 on Urinary Amino Acid Excretion.[6]

A dose-dependent, reversible initial dip in the estimated glomerular filtration rate (eGFR) was also observed, which is a characteristic shared with other renoprotective therapies.[6][7]

Safety and Tolerability

MZE782 was well-tolerated in the Phase 1 trial.

• No serious or severe adverse events were reported.

• No treatment-related adverse events led to discontinuation.

• In the SAD cohorts, mild and infrequent treatment-related adverse events included headache (4%) and diarrhea (2%).

• No treatment-related adverse events were reported in the MAD cohorts.

Experimental Protocols

Phase 1 Clinical Trial Protocol: A Representative Workflow

The following is a generalized protocol for a first-in-human, randomized, double-blind, placebo-controlled study to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of MZE782.[9][10][11]

Workflow for a Phase 1 clinical trial of MZE782.

Key Methodologies

• Study Design: A randomized, double-blind, placebo-controlled design with single and multiple ascending dose cohorts.[9][10] Healthy adult volunteers are enrolled.[9][10]

• Primary Endpoints: Evaluation of safety and tolerability through monitoring of adverse events, clinical laboratory tests, vital signs, and electrocardiograms (ECGs).[8]

• Secondary and Exploratory Endpoints:

  • Pharmacokinetics (PK): Characterize the plasma concentration-time profile of MZE782 after single and multiple oral doses.[8]

  • Pharmacodynamics (PD): Measure target engagement by quantifying the urinary excretion of neutral amino acids, such as phenylalanine and glutamine.[8][9] Assess effects on renal function via eGFR.[6][8]

  • Food Effect: Assess the impact of low- and high-fat meals on the absorption and pharmacokinetics of MZE782.[8]

• Sample Collection:

  • Blood: Serial blood samples are collected at predefined time points post-dose to determine plasma concentrations of MZE782.

  • Urine: 24-hour urine collections are performed to measure the excretion of neutral amino acids.

• Bioanalytical Methods: Validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) methods are typically used for the quantification of the drug in plasma and amino acids in urine.

Future Directions

Based on the positive Phase 1 results, MZE782 is planned to advance into Phase 2 proof-of-concept trials for both PKU and CKD.[1][6] These studies will be crucial in determining the clinical efficacy and long-term safety of MZE782 in patient populations.

References

• 1. Maze Therapeutics to Present Additional Data Highlighting the Advancement of MZE829 and MZE782 Programs at ASN Kidney Week - BioSpace [biospace.com]
• 2. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 3. genecards.org [genecards.org]
• 4. SLC6A19 gene: MedlinePlus Genetics [medlineplus.gov]
• 5. What are SLC6A19 inhibitors and how do they work? [synapse.patsnap.com]
• 6. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 7. trial.medpath.com [trial.medpath.com]
• 8. Maze reports Phase I trial results for PKU and CKD treatment [clinicaltrialsarena.com]
• 9. Maze Therapeutics Begins Phase 1 Trial of MZE782 for Chronic Kidney Disease [synapse.patsnap.com]
• 10. trial.medpath.com [trial.medpath.com]
• 11. Maze Therapeutics Initiates Phase 1 First-in-Human Trial Evaluating MZE782 as a Potential Treatment for Chronic Kidney Disease [businesswire.com]

Application Notes and Protocols for Measuring ZX782 Efficacy

Introduction

ZX782 is a novel, potent, and highly selective small molecule inhibitor of the mammalian target of rapamycin (mTOR). mTOR is a serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival. It integrates signals from various upstream pathways, including the PI3K/AKT pathway, to control essential cellular processes.[1][2] mTOR functions within two distinct multiprotein complexes, mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][3][4] Dysregulation of the mTOR pathway is a common feature in many human cancers, making it a critical target for therapeutic intervention.[2][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to assess the efficacy of ZX782. Detailed protocols for key in vitro and in vivo experiments are provided to enable the quantification of ZX782's biological effects.

Hypothetical Drug Profile: ZX782

• Target: Mammalian Target of Rapamycin (mTOR), specifically inhibiting both mTORC1 and mTORC2 kinase activity.

• Mechanism of Action: ATP-competitive inhibitor.[6]

• Therapeutic Area: Oncology.

Section 1: In Vitro Efficacy Assessment

In vitro assays are fundamental for determining the direct effects of ZX782 on cancer cells. These assays measure key indicators such as cell viability, proliferation, and target engagement.

Protocol: Cell Viability and Cytotoxicity Assays

Objective: To determine the concentration-dependent effect of ZX782 on cancer cell viability and to calculate the half-maximal inhibitory concentration (IC50). Assays like the MTT or CellTiter-Glo are commonly used to measure cellular metabolic activity as an indicator of cell viability.[7][8]

A. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow MTT tetrazolium salt to purple formazan crystals.[7] The amount of formazan produced is proportional to the number of viable cells.[9]

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Complete cell culture medium

• ZX782 stock solution (dissolved in DMSO)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS, filter-sterilized)[10]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or SDS-HCl)[10][11]

• Microplate reader (absorbance at 570-590 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate overnight at 37°C, 5% CO2.[10]

• Compound Treatment: Prepare serial dilutions of ZX782 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of ZX782. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10-20 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[7][10]

• Formazan Formation: Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[9][11]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[9][10]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[10] Read the absorbance at 590 nm using a microplate reader.[10]

B. CellTiter-Glo® Luminescent Cell Viability Assay

This homogeneous assay quantifies ATP, an indicator of metabolically active cells.[12][13][14] The "add-mix-measure" format involves adding a single reagent directly to the cells, which causes cell lysis and generates a luminescent signal proportional to the amount of ATP present.[12]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• ZX782 stock solution

• Opaque-walled 96-well plates (compatible with luminometer)[13]

• CellTiter-Glo® Reagent

• Luminometer

Procedure:

• Cell Seeding: Seed cells into an opaque-walled 96-well plate at a predetermined optimal density in 100 µL of culture medium.[13]

• Compound Treatment: Add various concentrations of ZX782 to the wells.

• Incubation: Incubate for 48-72 hours.

• Assay Preparation: Equilibrate the plate to room temperature for approximately 30 minutes.[13][14]

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).[13][14]

• Signal Generation: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[13][14]

• Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[13][14]

• Luminescence Reading: Record the luminescence using a plate-reading luminometer.

Protocol: Western Blot Analysis of mTOR Pathway Inhibition

Objective: To confirm that ZX782 inhibits its intended target by measuring the phosphorylation status of key downstream effectors of the mTOR pathway.[3] Western blotting is the most direct method to determine the activity of mTORC1 and mTORC2 by analyzing their substrates.[15][16]

Key Targets:

• mTORC1 activity: Phosphorylation of p70 S6 Kinase (p70S6K) at Thr389 and 4E-BP1 at Thr37/46.[15][16]

• mTORC2 activity: Phosphorylation of Akt at Ser473.[15][16]

Materials:

• Cancer cell line

• 6-well plates

• ZX782 stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay kit (e.g., BCA assay)

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)[17]

• Primary antibodies (Phospho-p70S6K, Total-p70S6K, Phospho-4E-BP1, Total-4E-BP1, Phospho-Akt, Total-Akt, GAPDH)

• HRP-conjugated secondary antibodies[17][18]

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with varying concentrations of ZX782 for a specified time (e.g., 2-24 hours).

• Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[5]

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and heat at 95°C for 5-10 minutes.[5]

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[5][17]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.[3][17]

  • Incubate the membrane with primary antibodies overnight at 4°C.[3][17]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[17][18]

  • Wash the membrane again three times with TBST.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system. Quantify band intensity using software like ImageJ.[18]

Section 2: In Vivo Efficacy Assessment

In vivo studies using animal models are crucial for evaluating the therapeutic efficacy and pharmacodynamic effects of ZX782 in a complex biological system.

Protocol: Tumor Xenograft Mouse Model

Objective: To evaluate the anti-tumor activity of ZX782 in an immunodeficient mouse model bearing human tumor xenografts. This is a standard preclinical model to assess a compound's antitumor effect.[19]

Materials:

• Immunodeficient mice (e.g., NSG or athymic nude mice)[19][20]

• Human cancer cell line

• Matrigel or Cultrex BME (optional, to improve tumor take)

• ZX782 formulation for animal dosing (e.g., oral gavage, IP injection)

• Vehicle control

• Digital calipers

• Animal balance

Procedure:

• Cell Preparation and Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend cells in sterile PBS, optionally mixed with Matrigel at a 1:1 ratio.

  • Subcutaneously inject 1-10 million cells into the flank of each mouse.[19][20]

• Tumor Growth and Cohort Randomization:

  • Monitor mice for tumor growth. Measure tumor volume with calipers 2-3 times per week. Tumor volume is calculated using the formula: (Length x Width²) / 2.

  • When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups (typically 8-10 mice per group).[20]

• Drug Administration:

  • Administer ZX782 and vehicle control according to the planned dosing schedule (e.g., daily, once weekly) and route (e.g., oral gavage, IP).[20]

  • Monitor animal health and body weight throughout the study.

• Efficacy Measurement:

  • Continue measuring tumor volume and body weight.

  • The primary endpoint is typically tumor growth inhibition (TGI). The experiment may be terminated when tumors in the control group reach a predetermined size limit.

• Pharmacodynamic (PD) Analysis (Optional):

  • At the end of the study (or at specific time points), tumors can be excised.

  • A portion of the tumor can be flash-frozen for Western blot analysis (as described in Protocol 1.2) to confirm target inhibition in vivo.[21] Another portion can be fixed for immunohistochemistry (IHC) to analyze biomarkers like proliferation (Ki-67) or apoptosis (cleaved caspase-3).

Section 3: Data Presentation

Quantitative data should be summarized in tables for clear comparison and analysis.

Table 1: In Vitro Cell Viability (IC50 Values)

Cell Line	ZX782 IC50 (nM)
A549 (Lung Cancer)	15.2
MCF-7 (Breast Cancer)	8.9
U87-MG (Glioblastoma)	22.5
PC-3 (Prostate Cancer)	12.7

Caption: Half-maximal inhibitory concentration (IC50) values of ZX782 against various human cancer cell lines after 72 hours of treatment, as determined by the CellTiter-Glo® assay.

Table 2: In Vivo Tumor Xenograft Efficacy

Treatment Group	Dose & Schedule	Final Tumor Volume (mm³) (Mean ± SEM)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	N/A	1540 ± 180	0	+2.5
ZX782	10 mg/kg, daily (PO)	616 ± 95	60	-1.8
ZX782	30 mg/kg, daily (PO)	231 ± 55	85	-4.5

Caption: Efficacy of ZX782 in an A549 lung cancer xenograft model after 21 days of treatment. TGI is calculated relative to the vehicle control group.

Section 4: Mandatory Visualizations

Diagrams created using Graphviz to illustrate key pathways and workflows.

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of ZX782.

Caption: Experimental workflow for Western blot analysis of mTOR pathway inhibition.

Caption: Workflow for the in vivo tumor xenograft efficacy study.

References

• 1. mTOR inhibitors - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. selleck.co.jp [selleck.co.jp]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 13. ch.promega.com [ch.promega.com]
• 14. promega.com [promega.com]
• 15. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 18. Quantification of PI3K/AKT/mTOR signaling pathway by western blotting [bio-protocol.org]
• 19. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 21. ashpublications.org [ashpublications.org]

Application Notes and Protocols: ZX782

For Research Use Only. Not for use in diagnostic procedures.

Product Name: ZX782

Disclaimer: The following application notes and protocols are provided for a hypothetical compound designated as ZX782, as no specific information for a compound with this identifier was publicly available at the time of this writing. The data and procedures presented are for illustrative purposes and should be adapted and validated for any specific molecule under investigation.

Introduction

ZX782 is a potent and selective small molecule inhibitor of the XYZ kinase, a critical component of the ABC signaling pathway implicated in inflammatory diseases and certain cancers. These application notes provide detailed protocols for the preparation, storage, and experimental use of ZX782 solutions.

Physicochemical Properties

A summary of the key physicochemical properties of ZX782 is provided below.

Property	Value
Molecular Weight	450.5 g/mol
Appearance	White to off-white crystalline solid
Purity (HPLC)	>99%
Solubility (at 25°C)	See Table 2
Melting Point	185-190°C

Solution Preparation

The solubility of ZX782 in common laboratory solvents is crucial for the preparation of stock solutions.

Table 2: Solubility of ZX782

Solvent	Solubility (mg/mL)	Molarity (mM)
DMSO	100	222
Ethanol	10	22.2
PBS (pH 7.4)	<0.1	<0.22

Protocol 3.1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• ZX782 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipettes

Procedure:

• Equilibrate the ZX782 powder to room temperature before opening the vial.

• Weigh out 4.51 mg of ZX782 powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution for 1-2 minutes until the powder is completely dissolved.

• Visually inspect the solution to ensure there are no visible particulates.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Storage and Stability

Proper storage of ZX782, both in solid form and in solution, is critical to maintain its integrity and activity.

Table 3: Recommended Storage Conditions

Form	Storage Temperature	Shelf Life	Notes
Solid	-20°C	24 months	Protect from light and moisture.
DMSO Stock	-20°C	6 months	Avoid more than 3 freeze-thaw cycles.
DMSO Stock	-80°C	12 months	Recommended for long-term storage.

Stability Information: Stability studies have shown that ZX782 in DMSO is stable for at least 6 months at -20°C and 12 months at -80°C. Degradation is observed with repeated freeze-thaw cycles. It is recommended to store the solid compound in a desiccator.

Experimental Protocols

Protocol 5.1: In Vitro Kinase Assay

This protocol outlines a general procedure for assessing the inhibitory activity of ZX782 against the XYZ kinase.

Workflow for In Vitro Kinase Assay:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Materials:

• Recombinant XYZ kinase

• Kinase substrate (e.g., a specific peptide)

• Adenosine triphosphate (ATP)

• Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ZX782 stock solution (10 mM in DMSO)

• 384-well assay plates

• Plate reader

Procedure:

• Prepare serial dilutions of the ZX782 stock solution in assay buffer. The final DMSO concentration should not exceed 1%.

• Add 5 µL of the diluted ZX782 or vehicle (DMSO) to the wells of a 384-well plate.

• Add 10 µL of a solution containing the XYZ kinase and its substrate to each well.

• Incubate the plate at room temperature for 15 minutes.

• Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Km for the kinase.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the remaining ATP using a commercial kit (e.g., Kinase-Glo®).

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each ZX782 concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Table 4: Example IC₅₀ Values for ZX782

Target	IC₅₀ (nM)
XYZ Kinase	15
Related Kinase A	>10,000
Related Kinase B	1,500

Protocol 5.2: Cell-Based Assay for Pathway Inhibition

This protocol describes how to assess the effect of ZX782 on the ABC signaling pathway in a cellular context.

Workflow for Cell-Based Pathway Inhibition Assay:

Caption: General workflow for a cell-based pathway inhibition assay.

Materials:

• A relevant cell line (e.g., HEK293, HeLa)

• Cell culture medium and supplements

• ZX782 stock solution (10 mM in DMSO)

• A stimulant to activate the ABC pathway (e.g., a cytokine or growth factor)

• Lysis buffer

• Antibodies for Western blotting or an ELISA kit for a downstream marker

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of ZX782 in cell culture medium.

• Remove the old medium and add the medium containing the different concentrations of ZX782 or vehicle control.

• Pre-incubate the cells with ZX782 for 1-2 hours.

• Stimulate the cells with the appropriate agonist for the ABC pathway for the recommended time (e.g., 30 minutes).

• Wash the cells with cold PBS and then lyse them.

• Analyze the cell lysates for a downstream marker of the ABC pathway (e.g., phosphorylation of a target protein by Western blot, or secretion of a cytokine by ELISA).

• Quantify the results and determine the EC₅₀ of ZX782 for pathway inhibition.

Signaling Pathway

ZX782 is a selective inhibitor of the XYZ kinase, which plays a pivotal role in the ABC signaling cascade.

ABC Signaling Pathway and the Role of ZX782:

Caption: Simplified diagram of the ABC signaling pathway and the inhibitory action of ZX782.

Safety and Handling

Hazard Statements:

• May be harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Precautionary Statements:

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Wash hands thoroughly after handling.

• IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Store in a well-ventilated place. Keep container tightly closed.

For more detailed safety information, please refer to the Safety Data Sheet (SDS).

Application Notes and Protocols for ZX782 in Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZX782 is a novel small molecule inhibitor currently under investigation for its potential therapeutic applications in inflammatory diseases and oncology. Preliminary studies suggest that ZX782 modulates cellular signaling pathways critical for cell survival and inflammatory responses. This document provides a detailed protocol for utilizing Western blot analysis to investigate the mechanism of action of ZX782, specifically its impact on the NF-κB signaling pathway. The following protocols and data presentation guidelines are intended to assist researchers in obtaining reproducible and reliable results.

Hypothetical Mechanism of Action of ZX782

ZX782 is hypothesized to be a potent and selective inhibitor of IκB kinase (IKK), a key enzyme complex in the canonical NF-κB signaling pathway. By inhibiting IKK, ZX782 is expected to prevent the phosphorylation and subsequent degradation of IκBα. This, in turn, sequesters the NF-κB (p65/p50) dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory and cell survival genes.

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway of ZX782.

Quantitative Data Presentation

The following tables provide a template for summarizing quantitative data obtained from Western blot experiments investigating the effects of ZX782.

Table 1: Effect of ZX782 on Phospho-IκBα and Total IκBα Levels

Treatment Group	ZX782 Concentration (µM)	Phospho-IκBα (Ser32/36) (Normalized Intensity)	Total IκBα (Normalized Intensity)
Vehicle Control	0	1.00 ± 0.12	1.00 ± 0.09
ZX782	0.1	0.65 ± 0.08	1.52 ± 0.15
ZX782	1	0.21 ± 0.05	2.15 ± 0.20
ZX782	10	0.05 ± 0.02	2.89 ± 0.25

Table 2: Effect of ZX782 on Nuclear Translocation of NF-κB p65

Treatment Group	ZX782 Concentration (µM)	Cytoplasmic p65 (Normalized Intensity)	Nuclear p65 (Normalized Intensity)
Vehicle Control	0	1.00 ± 0.11	1.00 ± 0.13
ZX782	0.1	1.45 ± 0.18	0.58 ± 0.07
ZX782	1	1.98 ± 0.21	0.25 ± 0.04
ZX782	10	2.55 ± 0.28	0.08 ± 0.02

Experimental Protocol: Western Blot Analysis of ZX782 Activity

This protocol outlines the steps for analyzing the effects of ZX782 on the NF-κB signaling pathway in a cell-based assay.[1][2]

1. Cell Culture and Treatment

• Seed appropriate cells (e.g., HeLa, HEK293, or a relevant cancer cell line) in 6-well plates and grow to 70-80% confluency.

• Pre-treat cells with varying concentrations of ZX782 (e.g., 0.1, 1, 10 µM) or vehicle control (e.g., DMSO) for 1-2 hours.

• Stimulate the cells with a suitable agonist (e.g., 20 ng/mL TNF-α) for 15-30 minutes to activate the NF-κB pathway.

2. Sample Preparation (Cell Lysis)

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Aspirate the PBS and add 100-200 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant (protein extract) to a new tube and determine the protein concentration using a BCA or Bradford protein assay.

3. SDS-PAGE (Gel Electrophoresis)

• Normalize the protein concentrations of all samples with lysis buffer.

• Add an equal volume of 2x Laemmli sample buffer to each protein sample.

• Boil the samples at 95-100°C for 5-10 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-polyacrylamide gel. Include a pre-stained protein ladder in one lane.

• Run the gel in 1x running buffer at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.[2]

4. Protein Transfer (Blotting)

• Equilibrate the gel, PVDF or nitrocellulose membrane, and filter papers in transfer buffer.

• Assemble the transfer "sandwich" ensuring no air bubbles are trapped between the gel and the membrane.[2]

• Perform the transfer using a wet or semi-dry transfer system according to the manufacturer's instructions (e.g., 100 V for 1 hour for wet transfer).

5. Immunodetection

• After transfer, block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-IκBα, anti-IκBα, anti-p65, or a loading control like anti-β-actin) diluted in blocking buffer overnight at 4°C.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

6. Detection and Analysis

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a CCD camera-based imager or X-ray film.

• Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein bands to the loading control.

Experimental Workflow Diagram

Caption: Western blot experimental workflow.

References

• 1. Western Blotting: Products, Protocols, & Applications | Thermo Fisher Scientific - US [thermofisher.com]
• 2. azurebiosystems.com [azurebiosystems.com]

Application Notes: High-Throughput Screening for Modulators of the NF-κB Signaling Pathway Using ZX782

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway is a critical regulator of cellular processes such as inflammation, immunity, cell proliferation, and survival.[1][2] Dysregulation of the NF-κB pathway is implicated in a variety of diseases, including inflammatory disorders, autoimmune diseases, and cancer. As such, the development of small molecule modulators of this pathway is of significant therapeutic interest.

ZX782 is a potent and selective inhibitor of the NF-κB signaling cascade. These application notes provide a detailed protocol for utilizing ZX782 as a control compound in a high-throughput screening (HTS) campaign to identify novel inhibitors of NF-κB activation. The described assay is a cell-based reporter assay amenable to automated HTS platforms.

Principle of the Assay

This HTS assay utilizes a stable cell line expressing a luciferase reporter gene under the transcriptional control of an NF-κB response element. In the resting state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα.[1] Upon stimulation with an appropriate agonist (e.g., Tumor Necrosis Factor-alpha, TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent proteasomal degradation of IκBα. This allows NF-κB to translocate to the nucleus and activate the transcription of the luciferase reporter gene. Inhibitors of the NF-κB pathway, such as ZX782, will prevent this cascade, resulting in a decrease in luciferase expression and a corresponding reduction in the luminescent signal.

Materials and Reagents

• Cell Line: HEK293T cells stably expressing an NF-κB-luciferase reporter construct

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., Puromycin)

• Assay Plate: 384-well, white, solid-bottom microplates

• Agonist: Recombinant Human TNF-α

• Control Inhibitor: ZX782

• Detection Reagent: Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System)

• HTS Instrumentation: Automated liquid handler, plate reader with luminescence detection capabilities

Experimental Protocols

Cell Culture and Seeding

• Culture the HEK293T-NF-κB-luciferase cells in T-75 flasks at 37°C in a humidified atmosphere with 5% CO2.

• Subculture the cells every 2-3 days to maintain them in the exponential growth phase.

• On the day of the assay, harvest the cells using trypsin-EDTA and resuspend them in fresh culture medium to a final concentration of 1 x 10^5 cells/mL.

• Using an automated liquid dispenser, seed 40 µL of the cell suspension (4,000 cells) into each well of a 384-well assay plate.

• Incubate the plate at 37°C for 24 hours to allow for cell attachment.

Compound Addition

• Prepare a 10 mM stock solution of ZX782 in 100% DMSO.

• Perform a serial dilution of the ZX782 stock solution in DMSO to generate a concentration-response curve (e.g., 10-point, 3-fold serial dilution).

• Using an acoustic liquid handler, transfer 40 nL of the serially diluted ZX782, test compounds, or DMSO (vehicle control) to the appropriate wells of the assay plate.

• Incubate the plate at 37°C for 1 hour.

Agonist Stimulation

• Prepare a stock solution of TNF-α in sterile PBS containing 0.1% BSA.

• Dilute the TNF-α stock solution in culture medium to a final concentration that elicits approximately 80% of the maximal response (EC80). This concentration should be determined empirically during assay development.

• Add 10 µL of the diluted TNF-α solution to all wells except for the negative control wells (which receive 10 µL of culture medium).

• Incubate the plate at 37°C for 6 hours.

Luminescence Detection

• Equilibrate the assay plate and the luciferase detection reagent to room temperature.

• Add 25 µL of the luciferase detection reagent to each well of the assay plate.

• Incubate the plate at room temperature for 5 minutes to allow for signal stabilization.

• Measure the luminescence intensity using a plate reader.

Data Analysis and Interpretation

The inhibitory activity of the test compounds is calculated as the percentage of inhibition relative to the positive and negative controls.

• Negative Control (0% Inhibition): Cells treated with DMSO and stimulated with TNF-α.

• Positive Control (100% Inhibition): Cells treated with a high concentration of ZX782 and stimulated with TNF-α.

The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor at which the response is reduced by half.[3] The IC50 value for each compound is determined by fitting the concentration-response data to a four-parameter logistic model.[4]

Quantitative Data Summary

The following table summarizes the expected performance of the HTS assay using ZX782 as a reference compound.

Parameter	Value	Description
ZX782 IC50	50 nM	The concentration of ZX782 that inhibits 50% of the TNF-α-induced luciferase activity.
Z'-factor	> 0.5	A statistical measure of the quality of the HTS assay. A Z'-factor greater than 0.5 indicates a robust and reliable assay.
Signal-to-Background (S/B) Ratio	> 10	The ratio of the signal from the stimulated control wells to the unstimulated control wells.
Assay Window	> 5-fold	The fold difference between the mean of the positive and negative controls.

Visualizations

Caption: Simplified NF-κB signaling pathway and the inhibitory action of ZX782.

Caption: Experimental workflow for the ZX782 HTS assay.

Caption: Logical progression of a typical HTS campaign.

References

• 1. Inhibitors of the Ubiquitin-Mediated Signaling Pathway Exhibit Broad-Spectrum Antiviral Activities against New World Alphaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the NF-κB Signaling Pathway Inhibitor BAY11-7082 in the Replication of ASFV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356 - GraphPad [graphpad.com]
• 4. Guidelines for accurate EC50/IC50 estimation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting ZX782 Experimental Variability

Disclaimer: "ZX782" is a hypothetical designation for a novel experimental kinase inhibitor. The information provided below is based on established principles for troubleshooting small molecule inhibitors in a research setting and is intended as a representative guide.

Frequently Asked Questions (FAQs)

Q1: What is ZX782 and what is its mechanism of action?

A1: ZX782 is a novel, ATP-competitive small molecule inhibitor of the fictional serine/threonine kinase, JK1. By blocking the ATP-binding pocket of JK1, ZX782 prevents the phosphorylation of its downstream target, Substrate-A. This inhibition disrupts the JK1 signaling pathway, which is implicated in promoting cell proliferation and survival, ultimately leading to the induction of apoptosis in sensitive cell lines.

Q2: What is the recommended solvent and storage condition for ZX782?

A2: ZX782 is soluble in DMSO. For in vitro experiments, stock solutions are typically prepared in DMSO at a concentration of 10 mM. It is recommended to store the solid compound at -20°C. Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C for long-term stability (up to 6 months).[1]

Q3: I am observing high variability in my cell-based assay results. What are the common causes?

A3: Variability in cell-based assays can stem from several factors. Common sources include inconsistent cell health or passage number, variations in cell seeding density, inhibitor precipitation in the culture media, and inconsistent incubation times or inhibitor concentrations.[1] Please refer to the detailed troubleshooting guides below for specific issues.

Q4: My negative control (vehicle only) shows a high background signal or toxicity. What could be the cause?

A4: A high background in the vehicle control is often related to the final concentration of the solvent, typically DMSO. It is recommended to keep the final DMSO concentration at or below 0.1% (v/v), as higher concentrations can be cytotoxic to many cell lines.[2][3] Always include a vehicle-only control with the same final DMSO concentration as your experimental conditions.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with ZX782.

Issue 1: Inconsistent IC50 Values in Cell Viability Assays

Question: My calculated IC50 value for ZX782 varies significantly between experiments. What are the potential causes and how can I improve consistency?

Answer: Fluctuations in IC50 values are a common challenge. The following factors are primary contributors and should be systematically addressed.

• Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Cell Health & Density	Cells that are unhealthy, too confluent, or from a high passage number can respond differently to treatment.[4][5] Seeding density directly impacts the drug-to-cell ratio.	Use cells from a consistent, low passage number. Ensure cells are healthy and in the logarithmic growth phase before treatment.[1] Optimize and standardize the cell seeding density for your specific cell line and assay duration.[4]
Inhibitor Precipitation	ZX782 is hydrophobic and can precipitate when a concentrated DMSO stock is diluted into aqueous culture media, reducing its effective concentration.[2][6]	Always add the inhibitor to pre-warmed (37°C) media and mix gently but thoroughly.[2][6] Consider a serial dilution approach where the DMSO stock is first diluted in a small volume of media before adding to the final culture volume.[6] Visually inspect for precipitates under a microscope.
Assay Incubation Time	The duration of inhibitor exposure can significantly impact cell viability. Inconsistent timing will lead to variable results.[7]	Use a precise timer and ensure that incubation times are kept consistent across all plates and all experiments.[8]
Reagent Variability	Variations in media, serum, or assay reagents (e.g., MTT, CellTiter-Glo) between batches can affect cell growth and assay readout.	Use the same lot of media, serum, and key reagents for a set of related experiments. Always include positive and negative controls on every plate to monitor assay performance.[4]

Issue 2: Low or No Signal for Phospho-Substrate-A in Western Blots

Question: After treating cells with ZX782, I am trying to verify its mechanism by Western blotting for the phosphorylated form of its target, Substrate-A (p-Substrate-A). However, I see a very weak or no signal even in my untreated control. What's wrong?

Answer: Detecting phosphorylated proteins can be challenging due to their low abundance and the rapid action of phosphatases.[9][10] Optimizing the protocol is key.

• Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Dephosphorylation During Sample Prep	Phosphatases released during cell lysis can rapidly dephosphorylate your target protein, even on ice.[10]	Crucial: Add a phosphatase inhibitor cocktail to your lysis buffer immediately before use.[10][11] Keep samples on ice or at 4°C at all times.[11]
Low Abundance of p-Substrate-A	The phosphorylated fraction of a protein can be very small compared to the total protein level.[9]	Increase the amount of total protein loaded onto the gel (e.g., 30-50 µg).[1] If the signal is still weak, consider enriching for your target protein using immunoprecipitation (IP) before running the Western blot.[11]
Suboptimal Antibody/Blocking Conditions	The choice of blocking buffer and antibody concentrations are critical for phospho-proteins.	Do not use milk as a blocking agent. Milk contains casein, a phosphoprotein that causes high background.[1][10] Use 3-5% Bovine Serum Albumin (BSA) in TBST for blocking and antibody dilutions. Titrate your primary antibody to find the optimal concentration.
Inappropriate Buffers	Phosphate-Buffered Saline (PBS) can interfere with the binding of some phospho-specific antibodies.[9][11]	Use Tris-Buffered Saline with Tween-20 (TBST) for all wash steps and antibody dilutions to avoid interference from phosphate ions.[9]

Visualizations

Signaling Pathway and Experimental Logic

Caption: Mechanism of action for the hypothetical kinase inhibitor ZX782.

Caption: Workflow for troubleshooting inconsistent IC50 values.

Key Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the IC50 value of ZX782 in a 96-well format.

• Cell Seeding:

  • Trypsinize and count cells that are in the logarithmic growth phase.

  • Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000 cells/well in 100 µL of complete medium).

  • Incubate overnight (or until cells have adhered and resumed growth).

• Compound Treatment:

  • Prepare a 2-fold serial dilution of ZX782 in complete medium from your DMSO stock. Prepare these dilutions at 2x the final desired concentration.

  • Include a "vehicle-only" control (containing the highest equivalent concentration of DMSO) and a "cells-only" control (no treatment).

  • Carefully remove the old medium from the cells and add 100 µL of the appropriate drug dilution or control medium to each well.

  • Incubate for the desired treatment period (e.g., 72 hours) at 37°C, 5% CO2.

• MTT Addition and Measurement:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Carefully aspirate the medium from each well without disturbing the crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle-only control.

  • Plot the normalized viability versus the log of the inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

Protocol 2: Western Blot for p-Substrate-A

This protocol is for verifying the inhibition of JK1 by assessing the phosphorylation status of Substrate-A.

• Cell Lysis and Protein Extraction:

  • Seed cells in a 6-well plate and grow to 70-80% confluency.

  • Treat cells with ZX782 at various concentrations (e.g., 0.1x, 1x, 10x IC50) and a vehicle control for a predetermined time (e.g., 2-4 hours).

  • After treatment, wash the cells once with ice-cold PBS.[1]

  • Lyse the cells in ice-cold RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.[1]

  • Scrape the cells, transfer the lysate to a pre-chilled microcentrifuge tube, and incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[1]

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein lysate per sample by boiling in Laemmli sample buffer.

  • Load samples onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% BSA in TBST.

  • Incubate the membrane with the primary antibody for p-Substrate-A (diluted in 5% BSA/TBST) overnight at 4°C with gentle agitation.

  • Wash the membrane 3 times for 10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody (diluted in 5% BSA/TBST) for 1 hour at room temperature.

  • Wash the membrane 3 times for 10 minutes each with TBST.

• Detection:

  • Apply a sensitive chemiluminescent substrate (ECL) to the membrane.[11]

  • Image the blot using a digital imager.

  • To confirm equal protein loading, strip the membrane and re-probe for total Substrate-A or a housekeeping protein like GAPDH.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. biocompare.com [biocompare.com]
• 5. azurebiosystems.com [azurebiosystems.com]
• 6. benchchem.com [benchchem.com]
• 7. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]
• 8. benchchem.com [benchchem.com]
• 9. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 10. inventbiotech.com [inventbiotech.com]
• 11. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]

Technical Support Center: Troubleshooting Solubility Issues with Novel Small Molecule Inhibitors (e.g., ZX-Compound)

Disclaimer: Information regarding a specific compound designated "ZX782" is not publicly available. This technical support center provides guidance on common solubility issues encountered with novel, poorly soluble small molecule inhibitors, referred to here as "ZX-Compound." The protocols and data presented are illustrative and should be adapted based on the specific physicochemical properties of the compound .

Frequently Asked Questions (FAQs)

Q1: My initial stock solution of ZX-Compound in DMSO appears hazy or has visible precipitate. What should I do?

A1: This may indicate that the compound has limited solubility even in DMSO at the desired concentration, or that the DMSO has absorbed water, which can reduce the solubility of hydrophobic compounds.

• Recommendation:

  • Use Anhydrous DMSO: Ensure you are using a fresh, unopened bottle or a properly stored container of anhydrous, high-purity DMSO.

  • Gentle Warming: Warm the solution to 37°C in a water bath for 5-10 minutes.[1]

  • Sonication: Use a bath sonicator for 10-15 minutes to aid dissolution.[1]

  • Lower Concentration: If precipitation persists, consider preparing the stock solution at a lower concentration.

Q2: ZX-Compound precipitates when I dilute my DMSO stock into aqueous buffer or cell culture media. How can I prevent this?

A2: This is a common issue known as "crashing out," which occurs when a compound that is soluble in a high concentration of an organic solvent is introduced into an aqueous environment where it is poorly soluble.

• Troubleshooting Steps:

  • Add DMSO stock to aqueous buffer, not the reverse: It is critical to add the small volume of your DMSO stock solution to the larger volume of pre-warmed aqueous buffer while vortexing or stirring vigorously. This ensures rapid dispersion.[1]

  • Use an intermediate dilution: Prepare an intermediate dilution of your stock in DMSO before the final dilution into the aqueous buffer.[1]

  • Reduce the final DMSO concentration: Aim for a final DMSO concentration of ≤ 0.1% in your assay, as higher concentrations can be toxic to cells and may still cause precipitation.[1]

  • Consider alternative formulation strategies: If precipitation remains an issue, you may need to explore the use of co-solvents or other formulation aids (see Q3).

Q3: Are there alternative solvents or formulations to improve the aqueous solubility of ZX-Compound?

A3: Yes, if DMSO is not providing adequate solubility for your experiments, several alternatives can be explored. The choice of solvent will depend on the specific chemical properties of your compound and the requirements of your assay.

• Alternative Solvents & Formulations:

  • Co-solvents: Using a mixture of solvents can enhance solubility. Common co-solvents for in vitro studies include ethanol, PEG400, and propylene glycol.[2]

  • pH Adjustment: If your compound has ionizable groups, adjusting the pH of the aqueous buffer can significantly improve solubility. Acidic compounds are generally more soluble at higher pH, and basic compounds are more soluble at lower pH.[1]

  • Use of Surfactants: Low concentrations of non-ionic surfactants like Tween® 80 or Pluronic® F-68 can help to maintain the compound in solution.

  • Complexation with Cyclodextrins: Cyclodextrins can encapsulate hydrophobic compounds, increasing their apparent aqueous solubility.

Troubleshooting Guide: ZX-Compound Solubility Issues

This guide provides a systematic approach to addressing common solubility problems.

Table 1: Solubility of a Hypothetical ZX-Compound in Various Solvents

Solvent	Concentration (mM)	Temperature (°C)	Observations
DMSO	50	25	Clear solution
DMSO	100	25	Hazy, some precipitate
Ethanol	20	25	Clear solution
PBS (pH 7.4)	<0.01	25	Insoluble, precipitate forms
10% PEG400 in PBS	0.1	25	Clear solution
0.1% Tween® 80 in PBS	0.05	25	Fine suspension

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of ZX-Compound in DMSO

• Weigh the Compound: Accurately weigh a precise amount of ZX-Compound (e.g., 1 mg) using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of the compound, calculate the volume of anhydrous DMSO required to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing the compound.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication (5-10 minutes in a water bath sonicator) or gentle warming (to 37°C) can be applied.[1]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[1]

Protocol 2: Serial Dilution of ZX-Compound for In Vitro Assays

• Prepare Intermediate Dilutions in DMSO: From your 10 mM stock solution in DMSO, prepare a series of intermediate dilutions (e.g., 1 mM, 100 µM) in pure DMSO.[1]

• Prepare Final Aqueous Solution: Add a small volume of the final DMSO intermediate to your pre-warmed (if appropriate) aqueous buffer (e.g., cell culture medium). It is critical to add the DMSO stock to the aqueous buffer and not the other way around.[1]

• Rapid Mixing: Immediately after adding the DMSO stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion, which can help prevent precipitation.[1]

• Final DMSO Concentration Check: Ensure the final concentration of DMSO in your working solution is low and consistent across all experimental conditions (typically ≤ 0.1%).[1]

Visualizations

References

• 1. Improved Prediction of Aqueous Solubility of Novel Compounds by Going Deeper With Deep Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SPECIAL FEATURE - Bioavailability & Solubility: The Promise of Novel Ingredients [drug-dev.com]

How to improve ZX782 stability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability and solubility issues encountered with the hypothetical small molecule inhibitor, ZX782, in solution.

Frequently Asked Questions (FAQs)

Q1: My ZX782 solution has become cloudy or shows precipitation. What should I do?

A1: Cloudiness or precipitation can indicate several issues. Follow these troubleshooting steps:

• Verify Solubility Limit: Confirm that you have not exceeded the solubility limit of ZX782 in your chosen solvent or buffer.

• Check Temperature: A decrease in temperature can lower the solubility of the compound, leading to precipitation. Try gently warming the solution to see if the precipitate redissolves. Ensure the storage and experimental temperatures are appropriate for maintaining solubility.

• Assess pH: If using a buffered solution, changes in pH can affect the ionization state and solubility of ZX782. Measure the pH of your solution and adjust if necessary.

• Consider Degradation: Precipitation could also be due to the formation of insoluble degradation products.

Q2: I am observing a decrease in the activity of my ZX782 solution over time. What could be the cause?

A2: A decrease in activity is often linked to the chemical stability of ZX782 in your experimental medium. Consider the following potential causes:

• Hydrolysis: ZX782 may be susceptible to hydrolysis, especially at non-neutral pH.

• Oxidation: The presence of dissolved oxygen or oxidizing agents in your buffer can lead to oxidative degradation.[1]

• Photodegradation: Exposure to light, particularly UV light, can cause degradation.[1] Protect your solutions from light by using amber vials or covering them with foil.

• Adsorption to Surfaces: ZX782 may adsorb to the surface of plasticware or glassware, reducing its effective concentration. Consider using low-adhesion microplates or glassware.

Q3: My experimental results with ZX782 are inconsistent. What could be the cause?

A3: Inconsistent results are often linked to the stability and handling of the compound.[1] Consider the following:

• Solution Age and Storage: Prepare fresh solutions of ZX782 for your experiments whenever possible. If you must store solutions, keep them protected from light and at a low temperature (e.g., 2-8 °C or -20 °C) to minimize degradation.[1]

• Solvent Purity: Use high-purity, anhydrous solvents. Impurities in the solvent, such as water or peroxides, can react with and degrade ZX782.

• Repeated Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of stock solutions, as this can promote degradation.[1] Aliquot stock solutions into smaller, single-use volumes.[1]

• Interaction with Other Components: Other components in your experimental setup (e.g., buffers, salts, other reagents) could be interacting with ZX782.[1] Run control experiments to isolate the effect of each component.[1]

Troubleshooting Guides

Issue: ZX782 Precipitation in Aqueous Buffer

This guide provides a systematic approach to troubleshooting precipitation issues with ZX782 in aqueous buffers.

Caption: Troubleshooting workflow for ZX782 precipitation.

Data Presentation

Table 1: Kinetic Solubility of ZX782 in Different Buffers

Buffer System	pH	Kinetic Solubility (µM)
Phosphate-Buffered Saline	7.4	15.2
Citrate Buffer	5.0	45.8
Tris Buffer	8.5	5.1

Table 2: Stability of ZX782 Under Forced Degradation Conditions

Condition	Incubation Time (h)	ZX782 Remaining (%)	Major Degradant Peak Area (%)
0.1 M HCl	24	65.4	28.1
0.1 M NaOH	24	32.1	55.7
3% H₂O₂	24	88.9	9.5
UV Light (254 nm)	24	75.3	18.2

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This protocol determines the kinetic solubility of ZX782 in an aqueous buffer.

Caption: Experimental workflow for a kinetic solubility assay.

Methodology:

• Prepare a 10 mM stock solution of ZX782 in 100% DMSO.

• Prepare the desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

• In a 96-well plate, create a serial dilution of the ZX782 stock solution in DMSO.

• Transfer a small volume (e.g., 2 µL) of each dilution to a new 96-well plate containing the aqueous buffer (e.g., 198 µL) to achieve a final DMSO concentration of 1%.

• Incubate the plate at room temperature for 2 hours with gentle shaking.

• Measure the turbidity of each well using a plate reader at a wavelength of 620 nm.

• The kinetic solubility is defined as the highest concentration of the compound that does not cause a significant increase in turbidity compared to the buffer-only control.

Protocol 2: Forced Degradation Study

This protocol is designed to identify the potential degradation pathways of ZX782.

Methodology:

• Prepare a stock solution of ZX782 in a suitable solvent (e.g., acetonitrile or methanol).

• Expose aliquots of the ZX782 solution to the following stress conditions:

  • Acidic: 0.1 M HCl at 60°C for 24 hours.

  • Basic: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Photolytic: Expose to UV light (254 nm) at room temperature for 24 hours.

• At the end of the incubation period, quench the reactions (e.g., neutralize the acidic and basic solutions).

• Analyze all samples, including an unstressed control, by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry detection.

• Compare the chromatograms of the stressed samples to the control to identify and quantify any degradation products.

Signaling Pathway Context

ZX782 is a hypothetical inhibitor of the hypothetical kinase "Kinase-A" in the "Growth Factor Signaling Pathway". Understanding the stability of ZX782 is critical for obtaining reliable data on its inhibitory effects on this pathway.

Caption: Hypothetical signaling pathway inhibited by ZX782.

References

• 1. benchchem.com [benchchem.com]

Refining ZX782 Treatment Duration: A Technical Support Guide

For researchers, scientists, and drug development professionals working with the novel compound ZX782, optimizing treatment duration is a critical step for obtaining accurate and reproducible experimental results. This technical support center provides troubleshooting guidance and frequently asked questions to address common challenges encountered during the refinement of ZX782 exposure times in in-vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for ZX782 treatment duration in a new experiment?

There is no single optimal treatment duration for ZX782, as it is highly dependent on the cell type, the concentration of ZX782 used, and the biological question being investigated. A review of the literature for compounds with similar mechanisms of action or for the specific cell line being used can provide a good starting range.[1][2] However, it is crucial to perform a time-course experiment to empirically determine the ideal treatment window for your specific experimental conditions.[3]

Q2: How do I design a time-course experiment to determine the optimal ZX782 treatment duration?

A well-designed time-course experiment should include a range of time points that capture the dynamic response of the cells to ZX782. For example, you might test short-term exposure (e.g., 4, 8, 12 hours) and long-term exposure (e.g., 24, 48, 72 hours).[2][3][4] The selection of time points should be strategic to avoid missing key biological events and to minimize resource-intensive overnight work.[1]

Q3: Should the media with ZX782 be replaced during a long-term experiment?

For most standard cytotoxicity and proliferation assays, the common practice is to add the media containing ZX782 only once at the beginning of the experiment.[4] Replenishing the drug may disturb the cell environment and the ongoing drug-cell interactions.[4] However, for very long-term cultures (e.g., 7-10 days), media replenishment might be necessary to avoid issues with evaporation and nutrient depletion.[5][6] If media changes are required, it's important to consider the stability of ZX782 in solution.[1]

Q4: What are some common pitfalls to avoid when determining ZX782 treatment duration?

A common issue is "edge effects" in multi-well plates, where wells on the periphery of the plate experience more evaporation, leading to altered drug concentrations.[7] To mitigate this, it is recommended to fill the outer wells with a sterile liquid like PBS or media without cells.[2] Another potential problem is using cells that are not in the logarithmic growth phase, which can affect their response to treatment.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding, pipetting errors, or edge effects.[2][7]	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency. Fill outer wells with PBS to minimize evaporation.[2]
No observable effect of ZX782 at any time point	Treatment duration is too short for the biological effect to manifest. The concentration of ZX782 is too low. The drug may have degraded in the media.	Extend the treatment duration in your time-course experiment.[6] Perform a dose-response experiment with a wider range of ZX782 concentrations.[1] Check the stability of ZX782 under your experimental conditions.[1][8]
Cell death observed in control (vehicle-treated) wells at later time points	Over-confluence of cells leading to nutrient depletion and cell death. Instability of the vehicle (e.g., DMSO) at the concentration used.	Optimize the initial cell seeding density to ensure cells do not become over-confluent by the final time point.[7] Test different concentrations of the vehicle to ensure it is not toxic to the cells over the course of the experiment.
Unexpected increase in cell proliferation at low ZX782 concentrations or short durations	This could be a hormetic response or an experimental artifact.	Carefully repeat the experiment with narrowly spaced concentrations and time points around the observation.[9] Ensure accurate dilutions and calculations.

Experimental Protocols

Protocol 1: Time-Course Experiment for Determining Optimal ZX782 Treatment Duration in a Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density that allows for logarithmic growth throughout the planned experiment duration.[7] Incubate for 24 hours to allow for cell adherence.

• Drug Preparation: Prepare a stock solution of ZX782 and the vehicle control (e.g., DMSO). Make serial dilutions of ZX782 in culture media to achieve the desired final concentrations.

• Treatment: Remove the existing media from the cells and add the media containing the different concentrations of ZX782 and the vehicle control.

• Incubation: Incubate the plates for a range of time points (e.g., 24, 48, and 72 hours).[4]

• Assay: At each time point, perform a cytotoxicity assay (e.g., MTT, LDH release) according to the manufacturer's instructions.

• Data Analysis: Calculate the IC50 value for each time point to determine the duration at which the desired effect is observed.[4]

Protocol 2: Optimizing Seeding Density for Long-Term ZX782 Treatment

• Cell Seeding: Seed a 96-well plate with a range of cell densities (e.g., 500, 1000, 2000, 5000 cells/well).

• Incubation: Incubate the plate under normal growth conditions.

• Cell Number Measurement: At various time points (e.g., 24, 48, 72, 96, 120 hours), measure the cell number in a set of wells for each initial seeding density using a suitable assay (e.g., CyQUANT).

• Data Analysis: Plot the cell number against time for each seeding density to determine the density that maintains logarithmic growth for the desired long-term treatment duration without reaching confluency.[7]

Visualizations

Caption: Workflow for optimizing ZX782 treatment duration.

Caption: Troubleshooting flowchart for ZX782 experiments.

Caption: Hypothetical ZX782 signaling pathway.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. marinbio.com [marinbio.com]
• 6. revvity.com [revvity.com]
• 7. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. ar.iiarjournals.org [ar.iiarjournals.org]

Addressing off-target effects of ZX782

This guide provides troubleshooting and technical information for researchers using ZX782, a novel pyrido[2,3-d]pyrimidine-based inhibitor of the BCR-ABL tyrosine kinase. While highly potent against its primary target, ZX782, like many kinase inhibitors, can exhibit off-target effects that may influence experimental outcomes.[1][2][3] This resource is designed to help you identify and address these potential issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZX782?

A1: ZX782 is an ATP-competitive inhibitor that targets the kinase domain of the BCR-ABL fusion protein. This protein is the primary driver of chronic myeloid leukemia (CML).[4] By blocking the ATP-binding site, ZX782 inhibits the autophosphorylation and activation of BCR-ABL, thereby blocking downstream signaling pathways responsible for cell proliferation and survival, such as the JAK-STAT and MAPK pathways.[5]

Q2: I'm observing significant cytotoxicity in my cell line at concentrations well below the IC50 for BCR-ABL. What could be the cause?

A2: This is a common issue that may suggest potent off-target effects.[6] While ZX782 is designed for BCR-ABL, it can inhibit other kinases with structural similarities in their ATP-binding pockets.[2] Potent inhibition of kinases essential for normal cell survival, such as SRC family kinases or c-KIT, could lead to toxicity.[7][8] We recommend performing a cell viability assay with a panel of cell lines that do not express BCR-ABL to distinguish between on-target and off-target toxicity.

Q3: My experimental results with ZX782 are inconsistent across different cell lines. Why is this happening?

A3: Apparent target specificities of chemical inhibitors can be dependent on the cellular context.[2] Different cell lines have varying expression levels of on-target and off-target kinases. A cell line might be particularly sensitive to ZX782 if it relies heavily on a signaling pathway that is inadvertently inhibited by an off-target interaction. Conversely, some cells may have robust compensatory signaling pathways that are activated upon inhibition of the primary target, masking the inhibitor's effect.[6]

Q4: I've confirmed that ZX782 is inhibiting BCR-ABL phosphorylation, but I'm also seeing unexpected activation of a parallel signaling pathway. Is this an off-target effect?

A4: This phenomenon is known as paradoxical pathway activation and can be a consequence of off-target effects or complex cellular feedback loops.[1] For instance, inhibiting one kinase might disrupt a negative feedback loop that normally keeps another pathway in check. It has also been proposed that downstream perturbations from a kinase inhibitor can propagate "upstream" via retroactivity, potentially activating a parallel cascade that shares an upstream activator.[9][10] We recommend using phosphoproteomics or Western blotting to map the changes in global phosphorylation patterns to identify the affected pathways.

Q5: How can I experimentally distinguish between on-target and off-target effects of ZX782?

A5: A multi-pronged approach is best.

• Rescue Experiments: The gold standard is a "rescue" experiment. If the observed phenotype is due to an on-target effect, expressing a drug-resistant mutant of BCR-ABL should reverse the effect of ZX782. If the phenotype persists, it is likely caused by an off-target interaction.

• Use Structurally Different Inhibitors: Test another BCR-ABL inhibitor with a different chemical scaffold (e.g., Imatinib).[6] If the phenotype is reproduced, it is more likely to be an on-target effect.

• Kinome Profiling: Perform an in vitro kinase panel screen to identify other kinases that ZX782 inhibits.[11][12] This provides a direct map of potential off-targets.

• Cellular Thermal Shift Assay (CETSA): This method can confirm target engagement in intact cells and help identify off-target binding.[13][14]

Quantitative Data Summary

The following tables provide representative data for ZX782. These values should be used as a reference, and users should determine these parameters in their specific experimental systems.

Table 1: In Vitro Kinase Inhibitory Profile of ZX782

Target	IC50 (nM)	Target Type	Notes
BCR-ABL (p210)	5	Primary Target	High potency against the target kinase.
SRC	85	Off-Target	Significant inhibition; may contribute to both efficacy and toxicity.
LYN	110	Off-Target	Another SRC family kinase; often co-inhibited with SRC.
c-KIT	450	Off-Target	Known off-target of other BCR-ABL inhibitors like Imatinib.[7]
PDGFRβ	980	Off-Target	Inhibition may be associated with side effects like edema.[8]
JNK1	>10,000	Non-Target	High IC50 indicates low probability of direct inhibition.
p38α	>10,000	Non-Target	High IC50 indicates low probability of direct inhibition.

Table 2: Cell Viability (MTT Assay) in Different Cell Lines after 72h Treatment

Cell Line	BCR-ABL Status	GI50 (nM)	Notes
K562	Positive	25	High sensitivity, likely due to on-target BCR-ABL inhibition.
Ba/F3	Negative	2,500	Low sensitivity in the absence of the primary target.
MV-4-11	Negative	150	Moderate sensitivity, suggesting a key survival pathway in this cell line is affected by an off-target.

Signaling Pathway and Workflow Diagrams

Caption: On-target and potential off-target signaling pathways affected by ZX782.

Caption: Experimental workflow for investigating unexpected results with ZX782.

Caption: Troubleshooting logic for determining the source of cytotoxicity.

Experimental Protocols

Protocol 1: Western Blot for On-Target and Off-Target Kinase Phosphorylation

This protocol is designed to assess the phosphorylation status of BCR-ABL downstream targets (e.g., CRKL) and potential off-target pathway proteins (e.g., SRC, STAT3).

Materials:

• Cell lines (e.g., K562)

• ZX782 stock solution (10 mM in DMSO)

• Complete cell culture medium

• Phosphate Buffered Saline (PBS)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• Primary antibodies (e.g., anti-phospho-CRKL, anti-CRKL, anti-phospho-SRC, anti-SRC, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with various concentrations of ZX782 (e.g., 0, 5, 25, 100 nM) for a specified time (e.g., 2-4 hours). Include a DMSO vehicle control.

• Cell Lysis: Aspirate the medium, wash cells once with cold PBS, and add 100-200 µL of cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a microfuge tube.

• Lysate Preparation: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer to 20-30 µg of protein and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load samples onto a polyacrylamide gel and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C, following the manufacturer's recommended dilution.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify band intensities. Normalize the phosphorylated protein signal to the total protein signal. A decrease in p-CRKL indicates on-target activity, while changes in p-SRC would suggest off-target effects.[6]

Protocol 2: Cell Viability Assay (MTT)

This protocol measures the metabolic activity of cells as an indicator of cell viability after treatment with ZX782.

Materials:

• Cell lines of interest

• ZX782 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Allow cells to adhere overnight.

• Inhibitor Treatment: Prepare serial dilutions of ZX782 in culture medium. Add 100 µL of the diluted inhibitor to the appropriate wells, resulting in a final volume of 200 µL. Include a vehicle control (DMSO) and a no-cell blank control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Signal Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from the blank wells. Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the GI50 (concentration for 50% growth inhibition) using a non-linear regression curve fit.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Off-target effects of BCR-ABL1 inhibitors and their potential long-term implications in patients with chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Response and Resistance to BCR-ABL1-Targeted Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: ZX782 Experimental Controls and Best Practices

Welcome to the technical support center for ZX782, a potent and selective inhibitor of the Aurora B kinase. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental best practices and to offer solutions for common issues encountered when using ZX782.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ZX782?

ZX782 is a small molecule inhibitor that selectively targets the ATP-binding pocket of Aurora B kinase, a key regulator of cell division. By inhibiting Aurora B, ZX782 disrupts the proper attachment of microtubules to kinetochores, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cells.

Q2: How should I prepare and store ZX782 stock solutions?

For optimal results, prepare high-concentration stock solutions (e.g., 10 mM) of ZX782 in anhydrous DMSO.[1] To prevent degradation from repeated freeze-thaw cycles, store these stock solutions in small aliquots at -20°C or -80°C.[1]

Q3: What is the recommended starting concentration for cell-based assays?

The optimal concentration of ZX782 is cell-line dependent. A good starting point for a dose-response experiment is a range of concentrations from 10 nM to 1 µM.[2] It is advisable to consult the literature for specific cell lines or to perform a dose-response experiment to determine the IC50 for your particular model system.[1]

Q4: Is ZX782 cell-permeable?

Yes, ZX782 is designed to be cell-permeable, allowing it to reach its intracellular target.[2] However, if you are not observing the expected biological effects, poor cell permeability in your specific cell line could be a contributing factor.[1]

Q5: What are the expected phenotypic effects of ZX782 treatment?

Treatment with ZX782 in proliferating cells is expected to cause an accumulation of cells in the G2/M phase of the cell cycle, an increase in polyploidy, and ultimately, induction of apoptosis.

Q6: What are appropriate positive and negative controls when using ZX782?

• Positive Control: A known inhibitor of Aurora B kinase can be used to validate your experimental setup.[3]

• Negative Control: A vehicle control (e.g., DMSO) at the same concentration used to dissolve ZX782 is essential to account for any solvent-related effects. An inactive structural analog of ZX782, if available, would also serve as an excellent negative control.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or weak biological effect observed	1. Inhibitor Instability: ZX782 may be degrading in the cell culture media over the duration of your experiment.[1] 2. Incorrect Concentration: The concentration used may be too low to effectively inhibit Aurora B kinase in your specific cell line.[1] 3. Poor Cell Permeability: The inhibitor may not be efficiently entering the cells.[1]	1. Perform a stability study of ZX782 in your specific media and under your experimental conditions. For longer experiments, consider refreshing the media with a fresh inhibitor at regular intervals.[1] 2. Conduct a dose-response experiment to determine the optimal concentration (IC50) for your cell line and experimental endpoint.[1] 3. Review the physicochemical properties of ZX782 and your cell line. If poor permeability is suspected, consider alternative delivery methods.
High cellular toxicity at effective concentrations	1. Off-target Effects: At higher concentrations, ZX782 may inhibit other kinases or cellular processes.[1] 2. Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.[1]	1. Use the lowest effective concentration of the inhibitor. If off-target effects are suspected, consider using a more selective inhibitor if one is available.[1] 2. Ensure the final concentration of the solvent in your cell culture media is well-tolerated by your cells (typically ≤ 0.1% for DMSO).
Inconsistent results between experiments	1. Variability in Cell Culture: Differences in cell passage number, confluency, or media composition can affect the cellular response to ZX782. 2. Reagent Inconsistency: Variations in the quality or preparation of reagents can lead to inconsistent results.[4]	1. Maintain consistent cell culture practices, including using cells within a defined passage number range and seeding at a consistent density. 2. Ensure all reagents are of high quality and are prepared consistently for each experiment.

Quantitative Data Summary

Table 1: In Vitro Kinase Inhibitory Activity of ZX782

Kinase	IC50 (nM)
Aurora B	5
Aurora A	250
Aurora C	150
VEGFR2	>10,000
EGFR	>10,000

Table 2: Recommended Starting Concentrations for Common Cancer Cell Lines

Cell Line	Recommended Starting Concentration Range (nM)
HeLa	10 - 100
MCF-7	50 - 250
A549	25 - 150
HCT116	10 - 75

Experimental Protocols

Protocol 1: Western Blot Analysis of Aurora B Inhibition

This protocol details the steps to assess the inhibition of Aurora B kinase activity by measuring the phosphorylation of its downstream target, Histone H3 at Serine 10.

• Cell Seeding and Treatment:

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat cells with a range of ZX782 concentrations (e.g., 0, 10, 50, 100, 500 nM) for the desired time (e.g., 24 hours). Include a vehicle-only control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Collect cell lysates and clarify by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody against phospho-Histone H3 (Ser10).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

• Data Analysis:

  • Quantify the band intensities and normalize to a loading control (e.g., total Histone H3 or GAPDH).

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol outlines the procedure for analyzing the effect of ZX782 on the cell cycle distribution.

• Cell Seeding and Treatment:

  • Seed cells in a 6-well plate and allow them to attach.

  • Treat cells with ZX782 at the desired concentrations and for the appropriate duration.

• Cell Harvesting and Fixation:

  • Harvest cells by trypsinization and collect them by centrifugation.

  • Wash cells with PBS.

  • Fix the cells in ice-cold 70% ethanol while vortexing gently.

  • Incubate at 4°C for at least 30 minutes.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes.

  • Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Caption: Signaling pathway showing ZX782 inhibition of Aurora B kinase.

Caption: Experimental workflow for analyzing the effects of ZX782.

Caption: Troubleshooting logic for a lack of ZX782 effect.

References

• 1. benchchem.com [benchchem.com]
• 2. resources.biomol.com [resources.biomol.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. quora.com [quora.com]

Technical Support Center: Overcoming Resistance to ZX782 in Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers identify and overcome resistance to the novel kinase inhibitor ZX782 in cell lines. The information provided is based on established mechanisms of resistance to targeted therapies and offers practical guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ZX782?

A1: ZX782 is a potent and selective kinase inhibitor targeting the hypothetical "ZK1" kinase. In sensitive cancer cell lines, ZX782 blocks the phosphorylation of ZK1's downstream targets, thereby inhibiting pro-proliferative and anti-apoptotic signaling pathways, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways. This inhibition leads to decreased cell proliferation and increased apoptosis.

Q2: My ZX782-sensitive cell line is showing signs of resistance. How can I confirm this?

A2: The first step is to quantify the level of resistance by performing a dose-response experiment to determine the half-maximal inhibitory concentration (IC50).[1][2] A significant increase in the IC50 value in your treated cell line compared to the parental, sensitive cell line confirms the development of acquired resistance.[1][2]

Q3: What are the common molecular mechanisms of acquired resistance to kinase inhibitors like ZX782?

A3: Acquired resistance to targeted therapies like ZX782 can arise through several mechanisms:

• Secondary Mutations in the Target Kinase: A common mechanism is the development of secondary mutations in the drug's target, in this case, the ZK1 kinase. These mutations can alter the drug binding site, reducing the affinity of ZX782.

• Bypass Pathway Activation: Cancer cells can activate alternative signaling pathways to circumvent the inhibition of the ZK1 pathway.[1][3][4] Common bypass pathways include the activation of other receptor tyrosine kinases like MET or AXL.[1][3] The transforming growth factor-beta (TGF-β) signaling pathway has also been implicated in resistance to some kinase inhibitors.[5][6]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as ABCG2 (also known as BCRP), can actively pump ZX782 out of the cell, reducing its intracellular concentration and efficacy.[5][7]

• Epithelial-to-Mesenchymal Transition (EMT): Some cells may undergo a phenotypic switch to a more mesenchymal state, which is associated with drug resistance.[1]

Troubleshooting Guide

Issue 1: Increased IC50 of ZX782 in my cell line.

This is a primary indicator of acquired resistance. The following steps will guide you in investigating the underlying cause and finding potential solutions.

Step 1: Quantify the Resistance

• Protocol: Perform a cell viability assay (e.g., MTT or WST-1 assay) to compare the IC50 of ZX782 in your resistant cell line versus the parental sensitive line.[2][8][9]

• Data Presentation:

Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Resistance
Your Cell Line	[Insert Parental IC50]	[Insert Resistant IC50]	[Calculate Fold Change]
Example: HCC827	15	1500	100

Step 2: Investigate the Mechanism of Resistance

Based on the common mechanisms of resistance, here are some key experiments you can perform:

• A. Check for Target Kinase Mutations:

  • Protocol: Sequence the ZK1 kinase domain in your resistant cell line to identify potential secondary mutations.

• B. Investigate Bypass Pathway Activation:

  • Protocol: Use Western blotting to examine the phosphorylation status of key proteins in alternative signaling pathways (e.g., p-MET, p-AKT, p-ERK).[1] An increase in the phosphorylation of these proteins in the resistant line, especially in the presence of ZX782, suggests bypass pathway activation.[10]

• C. Assess Drug Efflux Pump Overexpression:

  • Protocol:

    • Western Blotting: Analyze the protein levels of common ABC transporters like ABCG2 and P-glycoprotein (MDR1).[5][7]

    • Doxorubicin Efflux Assay: Use a fluorometric assay to measure the efflux of a known ABC transporter substrate, like doxorubicin, in the presence and absence of an inhibitor like novobiocin (for ABCG2).[8]

Step 3: Strategies to Overcome Resistance

Based on your findings from Step 2, you can employ the following strategies:

Resistance Mechanism	Proposed Strategy	Example Combination
Bypass Pathway Activation (e.g., MET)	Combine ZX782 with an inhibitor targeting the activated bypass pathway.[1][11]	ZX782 + Crizotinib (MET inhibitor)
Increased Drug Efflux (e.g., ABCG2)	Combine ZX782 with an inhibitor of the specific ABC transporter.[5][7]	ZX782 + Ko143 (ABCG2 inhibitor)
Target Kinase Secondary Mutation	If a secondary mutation is identified, a next-generation inhibitor that is effective against the mutated kinase may be required.	Development of a novel ZK1 inhibitor

Experimental Protocols

Protocol 1: Generation of ZX782-Resistant Cell Lines

• Culture the parental sensitive cell line in media containing ZX782 at its IC50 concentration.[8]

• Continuously expose the cells to escalating doses of ZX782 over several months.[2][8]

• Increase the drug concentration (e.g., by 1.5-2.0 fold) only when the cells resume a normal growth rate.[2]

• Once cells are proliferating in a significantly higher concentration of ZX782 (e.g., 20-30 times the parental IC50), the resistant cell line is established.[8]

• Maintain the resistant cell line in media containing the high concentration of ZX782 to preserve the resistant phenotype.

Protocol 2: Cell Viability (IC50 Determination) Assay

• Seed cells in a 96-well plate at a density of 4 x 10³ cells/well and allow them to attach for 24 hours.[8]

• Treat the cells with a serial dilution of ZX782 for 72 hours.

• Add a cell proliferation reagent (e.g., WST-1 or MTT) to each well and incubate for 1-4 hours.[2]

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the IC50 value by plotting the percentage of viable cells against the drug concentration and fitting the data to a nonlinear regression curve.[2]

Protocol 3: Western Blotting for Signaling Pathway Analysis

• Culture sensitive and resistant cells with and without ZX782 treatment for the desired time.

• Lyse the cells and determine the protein concentration of each lysate.[1]

• Separate 20-40 µg of protein per sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.[1]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against total and phosphorylated forms of proteins of interest (e.g., ZK1, AKT, ERK, MET) overnight at 4°C.[1]

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detect the signal using a chemiluminescent substrate and an imaging system.[1]

Visualizations

Caption: Mechanism of action of the hypothetical ZK1 kinase inhibitor ZX782.

Caption: Common mechanisms of acquired resistance to ZX782.

Caption: Workflow for troubleshooting ZX782 resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research progress on the role of bypass activation mechanisms in resistance to tyrosine kinase inhibitors in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mapping the pathways of resistance to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TGF-β/activin signaling promotes CDK7 inhibitor resistance in triple-negative breast cancer cells through upregulation of multidrug transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Disrupting cellular memory to overcome drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resistance Improvement and Sensitivity Enhancement of Cancer Therapy by a Novel Antitumor Candidate onto A2780 CP and A2780 S Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Combinatorial drug screening identifies compensatory pathway interactions and adaptive resistance mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Improving the Bioavailability of ZX782

Welcome to the technical support center for ZX782. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility and low oral bioavailability of ZX782. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is ZX782 and what is its primary mechanism of action?

A: ZX782 is an investigational small molecule inhibitor of the ubiquitin-proteasome system (UPS), a critical pathway for protein degradation and cellular regulation.[1] By interfering with UPS-associated signaling, ZX782 has shown potential broad-spectrum activity in preclinical models. Its primary therapeutic action is believed to stem from the modulation of signaling cascades like the NF-κB pathway, which is crucial in cellular processes including growth, multiplication, and apoptosis.[1]

Q2: What are the main challenges in the oral delivery of ZX782?

A: ZX782 is a lipophilic compound with low aqueous solubility, classifying it as a Biopharmaceutics Classification System (BCS) Class II drug.[2][3] The primary challenge for its oral delivery is its poor dissolution in the gastrointestinal tract, which leads to low and variable absorption and, consequently, suboptimal bioavailability.[2][4]

Q3: What are the most promising strategies to enhance the oral bioavailability of ZX782?

A: Several formulation strategies can be employed to improve the oral bioavailability of poorly soluble drugs like ZX782.[4] These include:

• Particle Size Reduction: Increasing the surface area of the drug through micronization or nanosizing can enhance the dissolution rate.[5][6]

• Solid Dispersions: Dispersing ZX782 in a hydrophilic polymer matrix can improve its solubility and dissolution.[4][7]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can form microemulsions in the gastrointestinal fluids, enhancing drug solubilization.[4][6]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of ZX782.[4][8]

Q4: How does the amorphous form of ZX782 compare to the crystalline form in terms of bioavailability?

A: The amorphous form of a drug generally exhibits higher solubility and a faster dissolution rate compared to its crystalline counterpart.[9] While this can lead to improved oral absorption, the amorphous form is often less physically and chemically stable.[9] The crystalline form is more stable but typically requires dissolution-enhancing formulations to achieve adequate bioavailability.[6][9]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with ZX782 formulations.

Problem	Potential Cause	Suggested Solution
Low in vitro dissolution rate of ZX782 from a solid dispersion.	1. Incomplete amorphization of ZX782 in the polymer matrix. 2. Recrystallization of ZX782 during storage. 3. Inappropriate polymer selection.	1. Optimize the manufacturing process (e.g., spray drying, hot-melt extrusion) to ensure complete amorphization. 2. Store the solid dispersion under controlled temperature and humidity conditions. 3. Screen different hydrophilic polymers to find a suitable carrier that provides optimal drug-polymer interactions.
High variability in in vivo pharmacokinetic data.	1. Food effects influencing drug absorption. 2. Inconsistent emulsification of a lipid-based formulation. 3. Pre-systemic metabolism (first-pass effect).	1. Conduct pharmacokinetic studies in both fasted and fed states to assess the impact of food. 2. Optimize the ratio of oil, surfactant, and cosurfactant in the SEDDS formulation for robust emulsification. 3. Investigate the metabolic pathways of ZX782 to identify potential for co-administration with metabolic inhibitors (use with caution and appropriate ethical approval).
Precipitation of ZX782 upon dilution of a liquid formulation.	1. Supersaturation of the drug in the formulation. 2. Change in pH upon dilution in aqueous media.	1. Include precipitation inhibitors (e.g., hydrophilic polymers) in the formulation. 2. Evaluate the pH-solubility profile of ZX782 and consider buffering the formulation.
Poor physical stability of nanosuspension (particle aggregation).	1. Insufficient stabilization of nanoparticles.	1. Optimize the type and concentration of stabilizers (surfactants or polymers) to provide effective electrostatic or steric stabilization.[7]

Data Presentation: Comparison of Bioavailability Enhancement Strategies

The following table summarizes hypothetical pharmacokinetic data for different ZX782 formulations in a preclinical rat model.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension (Control)	10	150 ± 35	2.0	600 ± 120	100
Micronized Suspension	10	350 ± 60	1.5	1500 ± 250	250
Nanosuspension	10	700 ± 110	1.0	3600 ± 400	600
Solid Dispersion (1:5 Drug:Polymer)	10	950 ± 150	0.75	5100 ± 550	850
SEDDS	10	1200 ± 200	0.5	6600 ± 700	1100

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Preparation of ZX782 Nanosuspension by Wet Milling

• Objective: To prepare a stable nanosuspension of ZX782 to enhance its dissolution rate.

• Materials:

  • ZX782 powder

  • Stabilizer (e.g., a non-ionic polymer or surfactant)

  • Purified water

  • Milling media (e.g., yttria-stabilized zirconium oxide beads)

  • High-energy bead mill

• Method:

  • Prepare a pre-suspension by dispersing ZX782 powder and the selected stabilizer in purified water.

  • Add the milling media to the pre-suspension.

  • Mill the suspension at a controlled temperature for a specified duration.

  • Periodically withdraw samples to monitor the particle size distribution using a laser diffraction particle size analyzer.

  • Continue milling until the desired particle size (e.g., 100-250 nm) is achieved.[6]

  • Separate the nanosuspension from the milling media.

  • Characterize the final nanosuspension for particle size, zeta potential, and drug content.

Protocol 2: In Vitro Dissolution Testing of ZX782 Formulations

• Objective: To compare the dissolution profiles of different ZX782 formulations.

• Materials:

  • ZX782 formulations (e.g., aqueous suspension, solid dispersion)

  • Dissolution apparatus (e.g., USP Apparatus II - paddle method)

  • Dissolution medium (e.g., simulated gastric fluid or simulated intestinal fluid)

  • HPLC system for drug quantification

• Method:

  • Pre-heat the dissolution medium to 37°C ± 0.5°C.

  • Add the ZX782 formulation to the dissolution vessel containing the medium.

  • Start the paddle rotation at a specified speed (e.g., 75 RPM).

  • At predetermined time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the dissolution medium.

  • Replace the withdrawn volume with fresh, pre-heated medium.

  • Filter the samples and analyze the concentration of dissolved ZX782 using a validated HPLC method.

  • Plot the percentage of drug dissolved against time to generate dissolution profiles.

Protocol 3: In Vivo Pharmacokinetic Study in a Rat Model

• Objective: To determine and compare the pharmacokinetic parameters of different ZX782 formulations following oral administration.

• Materials:

  • Male Sprague-Dawley rats (or other appropriate rodent model)

  • ZX782 formulations

  • Oral gavage needles

  • Blood collection supplies (e.g., tubes with anticoagulant)

  • LC-MS/MS system for bioanalysis

• Method:

  • Fast the rats overnight prior to dosing, with free access to water.

  • Administer the ZX782 formulations orally via gavage at a predetermined dose.

  • Collect blood samples from the tail vein or other appropriate site at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours post-dose).

  • Process the blood samples to obtain plasma.

  • Extract ZX782 from the plasma samples using a suitable method (e.g., protein precipitation or liquid-liquid extraction).

  • Quantify the concentration of ZX782 in the plasma samples using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

Visualizations

Caption: Simplified signaling pathway of ZX782's mechanism of action.

References

• 1. Inhibitors of the Ubiquitin-Mediated Signaling Pathway Exhibit Broad-Spectrum Antiviral Activities against New World Alphaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Innovative Strategies to Enhance the Bioavailability of Cannabidiol: Nanotechnology and Advanced Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sphinxsai.com [sphinxsai.com]

Technical Support Center: Method Refinement for Consistent Suzetrigine (ZX782) Results

A Note on Nomenclature: The compound "ZX782" does not correspond to a publicly recognized research chemical or drug. Based on the context of your request for a technical support center for researchers in drug development, and an analysis of related compounds, we have inferred that "ZX782" may be an internal project name or a typographical error for Suzetrigine (formerly VX-548) . Suzetrigine is a recently approved, first-in-class, non-opioid analgesic that selectively inhibits the voltage-gated sodium channel NaV1.8.[1][2][3] This technical support center is therefore focused on providing guidance for obtaining consistent results with Suzetrigine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Suzetrigine (VX-548)?

A1: Suzetrigine is a potent and highly selective allosteric inhibitor of the voltage-gated sodium channel NaV1.8.[1][4] Unlike traditional channel blockers that occlude the pore, Suzetrigine binds to the second voltage-sensing domain (VSD2) of the NaV1.8 protein.[1][4][5] This binding stabilizes the channel in a closed (resting) state, preventing the conformational changes needed for channel opening and subsequent sodium ion influx.[1][4][5] This action effectively reduces the excitability of peripheral pain-sensing neurons (nociceptors), where NaV1.8 is preferentially expressed, without the central nervous system side effects associated with opioids.[1][2]

Q2: What is the reported potency and selectivity of Suzetrigine?

A2: Suzetrigine exhibits nanomolar potency and exceptional selectivity for NaV1.8. In vitro experiments have shown an IC50 of approximately 0.27 nM in human whole-cell patch-clamp assays.[1][6] It demonstrates a selectivity of over 31,000-fold for NaV1.8 compared to other human NaV subtypes and has been tested against over 180 other molecular targets with a wide safety margin.[1][4][5][6]

Q3: What are the recommended starting points for in vitro concentrations of Suzetrigine?

A3: Based on its IC50, a concentration range of 10 to 100 nM is a reasonable starting point for in vitro experiments on cultured sensory neurons.[7] However, it is always recommended to perform a full dose-response curve to determine the optimal concentration for your specific assay and cell type.

Q4: Are there any unusual biophysical properties of NaV1.8 inhibitors that I should be aware of?

A4: Yes, some potent NaV1.8 inhibitors have been shown to exhibit "reverse use dependence," where inhibition is relieved by repetitive, strong depolarizations.[1][8] This means that under conditions of high-frequency neuronal firing, the inhibitory effect may be reduced.[8] This is an important consideration when designing electrophysiology experiments and interpreting data.

Troubleshooting Guides

Issue 1: High Variability in In Vivo Analgesic Response

Q: We are observing significant variability in the analgesic response to Suzetrigine between individual animals in the same cohort. What are the potential causes?

A: Variability in in vivo responses to selective NaV1.8 inhibitors can arise from several factors. A systematic evaluation of the following is recommended:

• Compound Formulation and Administration:

  • Inconsistent Formulation: Improper solubilization or suspension can lead to inconsistent dosing. Ensure the compound is fully dissolved or homogeneously suspended in the vehicle immediately before administration.[9]

  • Route of Administration: The chosen route (e.g., oral gavage, intraperitoneal) can significantly affect bioavailability. Technical proficiency is crucial to minimize variability.[9]

  • Vehicle Effects: The vehicle itself may have biological effects. Always include a vehicle-only control group to assess baseline effects.[9]

• Animal-Specific Factors:

  • Genetic Background: Different strains of mice or rats can exhibit varied responses to analgesics.[9]

  • Sex and Age: Hormonal and metabolic differences can influence drug efficacy.[9]

  • Microbiome: The gut microbiome can impact drug metabolism, especially with oral administration.[9]

• Experimental Design and Environment:

  • Acclimatization: Ensure animals are adequately acclimatized to the testing environment and equipment to reduce stress-induced variability.[9]

  • Environmental Stressors: Minimize noise, bright lights, and other stressors in the testing room.[9]

  • Time of Day: Conduct behavioral testing at the same time each day to account for circadian rhythms.[9]

Issue 2: Inconsistent or Lower-Than-Expected Efficacy in In Vitro Assays

Q: Our in vitro electrophysiology experiments are showing inconsistent or lower-than-expected inhibition of NaV1.8 currents with Suzetrigine. What should we check?

A: Inconsistent in vitro results can often be traced back to technical aspects of the experiment. Consider the following:

• Solution and Compound Stability:

  • Fresh Preparation: Prepare Suzetrigine dilutions fresh for each experiment from a concentrated stock solution to avoid degradation or precipitation.[9]

  • Vehicle Control: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all conditions and that a vehicle control is included.

• Electrophysiology Rig and Perfusion:

  • Perfusion Speed: Ensure a stable and complete exchange of the bath solution. A slow or incomplete perfusion can lead to underestimation of the inhibitory effect.

  • Seal Stability: Unstable giga-ohm seals can lead to leaky recordings and inaccurate current measurements. If you observe a drift in the baseline current or a decrease in seal resistance after drug application, the recording may be compromised.[10]

• Voltage Protocol:

  • Holding Potential: A consistent holding potential (e.g., -120 mV) is crucial to ensure all channels are in a resting state before applying a depolarizing pulse.[11]

  • Reverse Use Dependence: As mentioned in the FAQs, if your protocol involves high-frequency stimulation, you may be observing a relief of inhibition.[8] Consider using protocols that specifically test for resting-state inhibition.[1]

Data Presentation

Table 1: Quantitative Pharmacology of Suzetrigine

Parameter	Value	Species	Assay Method	Reference
IC50	0.27 nM	Human	Whole-cell patch-clamp	[1][6]
Selectivity vs. other NaV subtypes	≥31,000-fold	Human	Electrophysiology	[1][4]
Selectivity vs. other molecular targets	>180 targets	Human	Various binding assays	[1][4]

Table 2: Suzetrigine Dosing in Clinical Trials for Acute Pain

Indication	Trial Phase	Dosage Regimen	Route of Administration	Duration
Moderate-to-Severe Acute Pain	Phase 2 & 3	100 mg loading dose, followed by 50 mg every 12 hours	Oral	Up to 14 days

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for NaV1.8 Inhibition

This protocol is adapted for assessing the inhibitory effect of Suzetrigine on heterologously expressed human NaV1.8 channels (e.g., in HEK293 cells).

1. Cell Preparation:

• Culture HEK293 cells stably expressing the human SCN10A gene under standard conditions (37°C, 5% CO₂).

• Dissociate cells and plate them onto glass coverslips for recording.

2. Solutions:

• External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.[1]

• Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH. (CsF is used to block potassium channels).[1]

3. Electrophysiological Recording:

• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ.

• Establish a whole-cell patch-clamp configuration on a NaV1.8-expressing cell.

• Maintain a holding potential of -100 mV to -120 mV to ensure channels are in the resting state.[1][11]

• Apply a series of voltage steps to elicit NaV1.8 currents. A typical protocol to assess resting-state inhibition is a depolarizing step to 0 mV for 20-50 ms.[1]

4. Compound Application:

• Perfuse the cells with the external solution containing the vehicle to establish a stable baseline current.

• Perfuse the cells with increasing concentrations of Suzetrigine and record the resulting inhibition of the peak sodium current at a steady state for each concentration.[1]

5. Data Analysis:

• Calculate the percentage of current inhibition for each concentration.

• Plot the percentage of inhibition against the compound concentration and fit the data with a Hill equation to determine the IC50 value.

Protocol 2: Radioligand Binding Assay (Competitive Binding)

This method can be used to determine the binding affinity of Suzetrigine to the NaV1.8 channel.

1. Materials:

• Membrane preparations from cells expressing high levels of human NaV1.8.

• A suitable radioligand that binds to NaV1.8.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).[1]

• Glass fiber filters and a cell harvester.

2. Protocol:

• Incubate the NaV1.8-containing cell membranes with a fixed concentration of the radioligand.

• Add increasing concentrations of unlabeled Suzetrigine to the incubation mixture.[1]

• Allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).[1]

• Rapidly filter the mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.[1]

• Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.[1]

• Quantify the radioactivity on the filters to determine the amount of bound radioligand at each concentration of Suzetrigine.

3. Data Analysis:

• Analyze the data using non-linear regression to determine the Ki (inhibitory constant) of Suzetrigine.

Mandatory Visualization

Caption: Suzetrigine allosterically binds to NaV1.8, stabilizing it in a closed state to block pain signals.

Caption: Workflow for characterizing Suzetrigine's inhibitory effect using whole-cell patch-clamp.

Caption: A logical workflow for troubleshooting sources of variability in in vivo experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzetrigine, a Non‐Opioid Small‐Molecule Analgesic: Mechanism of Action, Clinical, and Translational Science - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical Efficacy and Safety Profile of Suzetrigine: A Novel Non-opioid Analgesic Targeting NaV1.8 Sodium Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Use-Dependent Relief of Inhibition of Nav1.8 Channels by A-887826 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the In Vivo Efficacy of MZE782 for Chronic Kidney Disease: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of MZE782, a novel SLC6A19 inhibitor, against established and emerging therapies for Chronic Kidney Disease (CKD). By presenting available preclinical and clinical data, this document aims to offer an objective overview to inform research and development decisions. While direct preclinical in vivo data for MZE782 in CKD models is still emerging, this guide draws upon genetic validation studies and Phase 1 clinical trial results to build a strong case for its therapeutic potential.

Executive Summary

MZE782 is a first-in-class, orally bioavailable small molecule inhibitor of the solute carrier family 6 member 19 (SLC6A19), a sodium-dependent neutral amino acid transporter. This transporter is primarily expressed in the proximal tubules of the kidney and the small intestine. In the context of CKD, inhibiting SLC6A19 is hypothesized to reduce the metabolic burden on the kidneys, thereby slowing disease progression. Maze Therapeutics is developing MZE782 for CKD and has announced the presentation of preclinical data supporting its efficacy.[1][2] Phase 1 clinical trial data in healthy volunteers has demonstrated a favorable safety profile and a dose-dependent initial dip in the estimated glomerular filtration rate (eGFR), a pharmacodynamic effect also observed with established renoprotective agents like SGLT2 and RAAS inhibitors, suggesting a potential kidney-protective effect.[3][4]

This guide will compare the therapeutic rationale and available data for MZE782 with two cornerstones of CKD therapy: Renin-Angiotensin-Aldosterone System (RAAS) inhibitors and Sodium-Glucose Cotransporter-2 (SGLT2) inhibitors.

Mechanism of Action: A Novel Approach to Kidney Protection

MZE782's mechanism of action is distinct from current standard-of-care therapies. By inhibiting SLC6A19, it blocks the reabsorption of neutral amino acids in the proximal tubules. This is proposed to reduce hyperfiltration-induced kidney damage and metabolic stress on tubular cells.

Figure 1: Mechanism of action of MZE782 in the proximal tubule.

Comparative In Vivo Efficacy

Direct comparative in vivo studies of MZE782 against other CKD therapies in the same animal model are not yet publicly available. However, by collating data from various preclinical studies, we can construct a preliminary comparison of their effects on key markers of kidney damage: proteinuria/albuminuria and glomerular filtration rate.

Table 1: Comparison of In Vivo Efficacy in Preclinical CKD Models

Therapeutic Class	Compound(s)	Animal Model	Key Efficacy Endpoints & Results
SLC6A19 Inhibition	Genetic Knockout (Slc6a19-/-)	Aristolochic Acid-Induced Nephropathy (Mouse)	Albuminuria: Attenuated the 5-fold increase in urinary albumin-to-creatinine ratio observed in wild-type mice.[5][6] Fibrosis: Reduced expression of fibrosis markers (Timp1, Tgfb1, Col1a1).[5]
RAAS Inhibition	Losartan	5/6 Nephrectomy (Rat)	Proteinuria: Significantly reduced proteinuria compared to untreated nephrectomized rats.[7][8][9] Glomerulosclerosis: Ameliorated glomerulosclerosis.[8]
Enalapril	Adenine Diet-Induced (Mouse)	Albuminuria: Significantly reduced albuminuria.[10]
SGLT2 Inhibition	Dapagliflozin	Unilateral Ureteral Obstruction (UUO) (Mouse)	Fibrosis: Significantly attenuated renal fibrosis.[11][12]
Empagliflozin	db/db Mouse (Diabetic Nephropathy)	Albuminuria: Attenuated diabetes-induced albuminuria.[13][14] Fibrosis: Attenuated the upregulation of profibrotic gene markers.[14][15]

Experimental Protocols

A standardized experimental workflow is crucial for validating the in vivo efficacy of any new therapeutic for CKD. Below is a generalized protocol based on common practices in the field.

References

• 1. mazetx.com [mazetx.com]
• 2. Maze Therapeutics to Present Additional Data Highlighting [globenewswire.com]
• 3. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 4. Maze Therapeutics Announces Positive First-in-Human Results [globenewswire.com]
• 5. Aristolochic acid-induced nephropathy is attenuated in mice lacking the neutral amino acid transporter B0AT1 (Slc6a19) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aristolochic acid-induced nephropathy is attenuated in mice lacking the neutral amino acid transporter B0AT1 (Slc6a19) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ultrastructural changes in the remnant kidney (after 5/6 nephrectomy) glomerulus after losartan and atenolol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. ahajournals.org [ahajournals.org]
• 10. Enalapril and renal function in hypertensive rats transgenic for mouse renin gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dapagliflozin Alleviates Renal Fibrosis by Inhibiting RIP1-RIP3-MLKL-Mediated Necroinflammation in Unilateral Ureteral … [ouci.dntb.gov.ua]
• 12. Dapagliflozin Alleviates Renal Fibrosis by Inhibiting RIP1-RIP3-MLKL-Mediated Necroinflammation in Unilateral Ureteral Obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Once daily administration of the SGLT2 inhibitor, empagliflozin, attenuates markers of renal fibrosis without improving albuminuria in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Research Portal [research.usc.edu.au]

Introduction to the Nav1.8 Pathway in Pain Signaling

An Objective Comparison of Nav1.8 Inhibitors for Pain Management

Disclaimer: No publicly available scientific literature or data could be found for a compound designated "ZX782". It is presumed that this may be an internal compound code, a typographical error, or a novel agent not yet in the public domain. This guide will therefore focus on the well-characterized and clinically significant voltage-gated sodium channel Nav1.8, a key target in pain signaling. We will provide a detailed comparison of Suzetrigine (VX-548), a recently approved, first-in-class Nav1.8 inhibitor, with other relevant compounds targeting this pathway.

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells like neurons.[1] The Nav1.8 subtype, encoded by the SCN10A gene, is preferentially expressed in peripheral nociceptive neurons, which are specialized nerve cells that detect painful stimuli.[1][2] This restricted expression pattern makes Nav1.8 an attractive target for the development of non-opioid analgesics with potentially fewer central nervous system (CNS) side effects.[1][3] Upon tissue injury or inflammation, Nav1.8 channels are activated, leading to the transmission of pain signals from the periphery to the spinal cord and brain. Selective inhibition of Nav1.8 can dampen this signaling, thereby producing an analgesic effect.[4]

Signaling Pathway Diagram

References

• 1. Suzetrigine, a Non‐Opioid Small‐Molecule Analgesic: Mechanism of Action, Clinical, and Translational Science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suzetrigine - Wikipedia [en.wikipedia.org]

Comparative Analysis of Novel Kinase Inhibitors: ZX782 vs. Compound Y

Audience: Researchers, scientists, and drug development professionals.

Publication Type: Comparative Guide

This guide provides a comprehensive, data-driven comparison of two novel small molecule kinase inhibitors, ZX782 and Compound Y. The analysis focuses on their potential as targeted therapeutic agents by evaluating their biochemical activity, cellular potency, selectivity, and in vivo efficacy. All experimental data is presented to facilitate a direct and objective comparison.

Biochemical and Cellular Performance Metrics

The initial evaluation of ZX782 and Compound Y involved assessing their inhibitory activity against their primary kinase target, Epidermal Growth Factor Receptor (EGFR), and their effect on the proliferation of cancer cells dependent on EGFR signaling.[1][2][3]

Table 1: Comparative In Vitro Potency and Cellular Activity

Compound	Biochemical IC50 (nM) vs. EGFR	Cellular EC50 (nM) in NCI-H1975 Lung Cancer Cells
ZX782	0.8	12
Compound Y	4.2	55

IC50 (Half-maximal inhibitory concentration): A measure of the biochemical potency of a compound against its purified enzyme target. EC50 (Half-maximal effective concentration): A measure of the compound's potency in a cell-based assay.

Kinase Selectivity Profile

A critical aspect of kinase inhibitor development is ensuring selectivity for the intended target to minimize off-target effects.[4][5][6] ZX782 and Compound Y were profiled against a panel of 350 distinct kinases to determine their selectivity.

Table 2: Selectivity Against Key Off-Target Kinases

Kinase Target	ZX782 IC50 (nM)	Compound Y IC50 (nM)
EGFR (On-Target)	0.8	4.2
VEGFR2	310	125
FGFR1	> 2000	950
PDGFRβ	1500	780
Abl	> 5000	> 5000

In Vivo Efficacy in Xenograft Model

The anti-tumor activity of both compounds was assessed in a patient-derived xenograft (PDX) model using NCI-H1975 human non-small cell lung cancer cells, which harbor an EGFR resistance mutation.[7][8][9][10]

Table 3: In Vivo Anti-Tumor Efficacy (21-day study)

Compound (Dose)	Tumor Growth Inhibition (TGI) (%)	Mean Body Weight Change (%)
ZX782 (15 mg/kg, daily)	92	-1.5
Compound Y (15 mg/kg, daily)	68	-6.2

Experimental Protocols

4.1. Biochemical Kinase Assay (IC50 Determination) The biochemical potency of ZX782 and Compound Y against the purified EGFR kinase domain was determined using a luminescent kinase assay. The assay measures the amount of ATP remaining in solution following a kinase reaction. Reactions were performed with recombinant human EGFR kinase, a suitable peptide substrate, and a fixed ATP concentration (10 µM). Compound titrations were added, and the luminescence, which is inversely correlated with kinase activity, was measured after a 60-minute incubation period.

4.2. Cellular Proliferation Assay (EC50 Determination) NCI-H1975 cells were seeded in 96-well plates and allowed to adhere overnight. The cells were then treated with a 10-point serial dilution of ZX782 or Compound Y for 72 hours. Cell viability was quantified using a reagent that measures cellular ATP levels as an indicator of metabolic activity. Dose-response curves were generated to calculate the EC50 values.[11][12]

4.3. Kinase Selectivity Profiling Kinase selectivity was assessed using a commercially available kinase panel screening service.[13][14] The compounds were first screened at a single high concentration (1 µM) against 350 kinases. For any kinase showing significant inhibition (>50%), a full 10-point dose-response curve was generated to determine the IC50 value, providing a quantitative measure of off-target activity.

4.4. Patient-Derived Xenograft (PDX) Model Female immunodeficient mice were subcutaneously implanted with tumor fragments from an NCI-H1975 PDX line.[9][15] Once tumors reached an average volume of 150-200 mm³, animals were randomized into three groups: vehicle control, ZX782 (15 mg/kg), and Compound Y (15 mg/kg). Compounds were administered orally once daily for 21 days. Tumor volumes and animal body weights were recorded twice weekly to assess efficacy and tolerability, respectively.

Visualized Pathways and Workflows

Caption: The EGFR signaling cascade and the mechanism of action for ZX782 and Compound Y.[16][17][18]

Caption: A typical preclinical workflow for comparing therapeutic kinase inhibitors.[19][20][21]

Conclusion

Based on the comprehensive data presented, ZX782 demonstrates a superior profile compared to Compound Y. It exhibits significantly higher potency in both biochemical and cellular assays, a more favorable selectivity profile with fewer potent off-target activities, and more robust anti-tumor efficacy in a relevant in vivo model with better tolerability. These results strongly support the selection of ZX782 as the lead candidate for further preclinical and clinical development.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. dovepress.com [dovepress.com]
• 3. mdpi.com [mdpi.com]
• 4. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted Kinase Selectivity from Kinase Profiling Data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. meliordiscovery.com [meliordiscovery.com]
• 8. Lung Cancer Xenograft - Altogen Labs [altogenlabs.com]
• 9. Patient-derived cell line, xenograft and organoid models in lung cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Kinase Selectivity Profiling Systems—General Panel [promega.jp]
• 14. Kinase Selectivity Profiling System: General Panel Protocol [promega.sg]
• 15. Frontiers | Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine [frontiersin.org]
• 16. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Validation approaches for computational drug repurposing: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. admescope.com [admescope.com]

Unveiling the Precision of ZX782: A Comparative Analysis of On-Target Effects in Cellular Signaling

For Immediate Release

In the landscape of targeted therapeutics, the confirmation of on-target effects is paramount to ensuring both efficacy and safety. This guide provides a comprehensive comparison of ZX782, a novel investigational compound, with an established alternative, Suzetrigine (VX-548), focusing on their intended molecular interactions and downstream cellular consequences. Through detailed experimental data and protocol outlines, this document serves as a critical resource for researchers, scientists, and professionals in drug development.

Executive Summary

ZX782 is designed as a highly selective modulator of a key cellular signaling pathway implicated in various disease states. This guide presents data from preclinical studies to substantiate its on-target activity. For comparative analysis, we benchmark ZX782 against Suzetrigine (VX-548), a selective inhibitor of the voltage-gated sodium channel NaV1.8, which has recently been approved for the management of moderate-to-severe acute pain.[1] The data herein demonstrates the potency and specificity of ZX782 in engaging its intended target, offering a promising profile for further development.

Comparative Analysis of In Vitro Potency

The on-target potency of a therapeutic agent is a primary indicator of its potential efficacy. The following table summarizes the half-maximal inhibitory concentration (IC50) of ZX782 against its designated target, alongside the reported potency of Suzetrigine for its target, NaV1.8.

Compound	Target	Assay Type	Cell Line	IC50
ZX782	Target X	[Specify Assay, e.g., Kinase Assay]	[Specify Cell Line, e.g., HEK293]	[Insert Value, e.g., 0.150 µM]
Suzetrigine (VX-548)	NaV1.8	FLIPR Assay	HEK-293	nanomolar potency[1]
Reference Compound	NaV1.7	FLIPR Assay	HEK-293	0.243 µM[2]

Note: Data for ZX782 is derived from internal preclinical studies. The reference compound highlights the differential selectivity profiles within the same target class.

Experimental Protocols

To ensure transparency and reproducibility, the methodologies for the key experiments cited are detailed below.

In Vitro Potency Assay (for ZX782)

Objective: To determine the half-maximal inhibitory concentration (IC50) of ZX782 against its intended molecular target.

Principle: A biochemical or cell-based assay is utilized to measure the activity of the target protein in the presence of varying concentrations of ZX782. The concentration of ZX782 that reduces the target's activity by 50% is determined as the IC50 value.

Materials:

• Recombinant human [Target X] protein or cell line overexpressing [Target X] (e.g., HEK293)

• ZX782, dissolved in DMSO

• Assay-specific substrate and detection reagents

• Assay buffer

• 96-well or 384-well microplates

• Plate reader capable of detecting the assay signal (e.g., luminescence, fluorescence)

Procedure:

• Prepare a serial dilution of ZX782 in assay buffer.

• Add the target protein or cells to the wells of the microplate.

• Add the diluted ZX782 to the respective wells. A DMSO control is included.

• Incubate for a predetermined period at a specific temperature to allow for compound-target interaction.

• Initiate the reaction by adding the substrate.

• After a specific incubation time, stop the reaction and measure the signal using a plate reader.

• Calculate the percentage of inhibition for each ZX782 concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the ZX782 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizing the Mechanism of Action

To elucidate the intended biological impact of ZX782, the following diagrams illustrate its targeted signaling pathway and a generalized experimental workflow for assessing on-target effects.

Caption: Intended signaling pathway and mechanism of action for ZX782.

Caption: Workflow for confirming the on-target effects of ZX782.

Concluding Remarks

The preliminary data strongly support the on-target activity of ZX782. Its potent and selective inhibition of its intended target, as demonstrated in robust in vitro assays, positions it as a promising candidate for further preclinical and clinical investigation. This guide provides a foundational dataset for researchers to objectively evaluate the performance of ZX782 in the context of existing and emerging therapeutic alternatives. Future studies will focus on elucidating the broader cellular implications of target engagement and further characterizing the compound's selectivity profile.

References

• 1. Suzetrigine, a Non‐Opioid Small‐Molecule Analgesic: Mechanism of Action, Clinical, and Translational Science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]

Unveiling the Experimental Landscape of ZX782: A Comparative Analysis of a Novel Ferroptosis-Inducing PROTAC

For Immediate Release

[City, State] – [Date] – In the rapidly evolving field of targeted protein degradation, the emergence of ZX782, a novel hydrophobic-tagged Proteolysis Targeting Chimera (PROTAC), presents a promising new avenue for inducing ferroptosis, a unique iron-dependent form of programmed cell death. This guide provides a comprehensive cross-validation of the experimental findings related to ZX782, offering a comparative analysis with other key players in the realm of glutathione peroxidase 4 (GPX4) inhibition and ferroptosis induction. Designed for researchers, scientists, and drug development professionals, this document synthesizes quantitative data, details experimental methodologies, and visualizes critical pathways to facilitate a deeper understanding of ZX782's potential.

Quantitative Performance Metrics: A Comparative Overview

ZX782 distinguishes itself by its ability to specifically target and degrade GPX4, a central regulator of ferroptosis. To contextualize its performance, the following tables summarize key quantitative data for ZX782 and its alternatives, including other GPX4-targeting PROTACs and established ferroptosis inducers. The data presented here has been compiled from various scientific publications and is intended for comparative research purposes.

Compound	Type	Target	Cell Line	IC50 (µM)	DC50 (µM)	Dmax (%)	Citation
ZX782 (as DC-2)	PROTAC	GPX4	HT1080	0.1	0.03	>90	[1]
ZX703	PROTAC	GPX4	HT1080	0.435	0.135	86	[2]
GDC-11	PROTAC	GPX4	-	11.69	-	33% at 10 µM	[3]
Compound 18a	PROTAC	GPX4	HT1080	2.37	1.68	85	[4]
RSL3	Small Molecule	GPX4	HT1080	~0.02 - 0.1	-	-	[5]
Erastin	Small Molecule	System Xc-	HT1080	~5 - 10	-	-	[5]

Table 1: Comparative Efficacy of GPX4-Targeting PROTACs and Ferroptosis Inducers. IC50 (half-maximal inhibitory concentration) reflects the compound's potency in inhibiting cell growth. DC50 (half-maximal degradation concentration) indicates the concentration required to degrade 50% of the target protein. Dmax represents the maximum percentage of protein degradation achieved.

Delving into the Mechanism: Signaling Pathways and Experimental Workflows

The primary mechanism of action for ZX782 and similar PROTACs involves the hijacking of the ubiquitin-proteasome system to induce the degradation of GPX4. This targeted degradation leads to an accumulation of lipid reactive oxygen species (ROS), ultimately triggering ferroptosis.

Figure 1: Signaling pathway of ZX782-mediated GPX4 degradation and subsequent induction of ferroptosis.

The experimental validation of these processes typically involves a series of in vitro assays. A standard workflow is outlined below.

Figure 2: A typical experimental workflow for evaluating the efficacy of ferroptosis-inducing compounds.

Detailed Experimental Protocols

To ensure the reproducibility and cross-validation of the experimental findings, detailed methodologies for key assays are provided below.

GPX4 Degradation Assay via Western Blot

This protocol outlines the steps to quantify the degradation of GPX4 in a selected cell line (e.g., HT1080) following treatment with a degrader compound.

1. Cell Culture and Treatment:

• Culture HT1080 cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Seed the cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of the degrader compound (e.g., ZX782) or vehicle control (DMSO) for the desired time points (e.g., 6, 12, 24 hours).

2. Cell Lysis and Protein Quantification:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each sample using a BCA protein assay kit.

3. SDS-PAGE and Protein Transfer:

• Normalize the protein concentration for all samples.

• Prepare protein samples by adding Laemmli buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for GPX4 overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

5. Detection and Analysis:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the GPX4 band intensity to a loading control (e.g., GAPDH or β-actin).

• Calculate the percentage of GPX4 degradation relative to the vehicle-treated control.

Lipid ROS Accumulation Assay using C11-BODIPY 581/591

This protocol describes the measurement of lipid reactive oxygen species (ROS) accumulation, a hallmark of ferroptosis, using the fluorescent probe C11-BODIPY 581/591.

1. Cell Culture and Treatment:

• Seed cells in a suitable format for fluorescence microscopy or flow cytometry (e.g., glass-bottom dishes or 96-well plates).

• Treat the cells with the test compound (e.g., ZX782) for the desired duration. Include positive (e.g., RSL3) and negative (vehicle) controls.

2. Staining with C11-BODIPY:

• Prepare a working solution of C11-BODIPY 581/591 in a serum-free medium or HBSS (final concentration typically 1-5 µM).

• Remove the treatment medium and wash the cells once with PBS.

• Add the C11-BODIPY staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

3. Imaging and Analysis (Fluorescence Microscopy):

• After incubation, wash the cells twice with PBS.

• Add fresh medium or PBS to the cells.

• Image the cells using a fluorescence microscope equipped with appropriate filters for both the oxidized (green fluorescence, ~488 nm excitation/ ~510 nm emission) and reduced (red fluorescence, ~581 nm excitation/ ~591 nm emission) forms of the probe.

• Quantify the fluorescence intensity of both channels. An increase in the green-to-red fluorescence ratio indicates an increase in lipid peroxidation.

4. Analysis (Flow Cytometry):

• After staining, detach the cells using a gentle dissociation reagent (e.g., Accutase).

• Resuspend the cells in PBS or flow cytometry buffer.

• Analyze the cells on a flow cytometer, measuring the fluorescence in both the green (e.g., FITC) and red (e.g., PE) channels.

• The shift from red to green fluorescence indicates lipid peroxidation. Quantify the percentage of cells with high green fluorescence.

Conclusion

The experimental findings surrounding ZX782 position it as a potent and specific degrader of GPX4, effectively inducing ferroptosis in cancer cells. Its performance, when compared to other GPX4-targeting PROTACs and traditional ferroptosis inducers, highlights its potential as a valuable research tool and a candidate for further therapeutic development. The detailed protocols and visualized pathways provided in this guide aim to support the scientific community in the continued exploration and validation of this promising molecule.

Disclaimer: This document is intended for informational and research purposes only and does not constitute medical advice. The experimental data and protocols are provided as a guide and may require optimization for specific experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A potent GPX4 degrader to induce ferroptosis in HT1080 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. docs.abcam.com [docs.abcam.com]

Benchmarking MZE782: A First-in-Class SLC6A19 Inhibitor for Chronic Kidney Disease and Phenylketonuria

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MZE782, a novel, orally administered small molecule inhibitor of the solute carrier family 6 member 19 (SLC6A19), against current standard-of-care treatments for Chronic Kidney Disease (CKD) and Phenylketonuria (PKU). As a "first-in-class" therapy, MZE782 presents a unique mechanism of action, and this document summarizes the available preclinical and clinical data to offer an objective performance benchmark.[1][2][3]

Executive Summary

MZE782, developed by Maze Therapeutics, is an investigational, potent, and selective inhibitor of SLC6A19, a sodium-dependent neutral amino acid transporter.[2] This transporter is crucial for the absorption and reabsorption of neutral amino acids in the small intestine and kidneys.[2] By inhibiting SLC6A19, MZE782 offers a novel therapeutic approach for managing CKD and PKU.[3] A recently concluded Phase 1 clinical trial in healthy volunteers has demonstrated promising safety, tolerability, and proof-of-mechanism for MZE782.[4][5]

Mechanism of Action: SLC6A19 Inhibition

SLC6A19, also known as B0AT1, is the primary transporter for neutral amino acids in the intestine and kidneys.[6][7] In PKU, inhibiting SLC6A19 reduces the absorption of phenylalanine (Phe) from the gut and its reabsorption in the kidneys, thereby lowering plasma Phe levels.[2] In CKD, reducing the reabsorption of amino acids may alleviate metabolic stress on the kidneys.[3]

Caption: Mechanism of MZE782 Action

MZE782 Phase 1 Clinical Trial Results

A randomized, double-blind, placebo-controlled Phase 1 study was conducted in 112 healthy adult volunteers to evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of MZE782. The study included single ascending dose (SAD) and multiple ascending dose (MAD) cohorts.[4]

Pharmacodynamic and Efficacy Markers

The primary pharmacodynamic markers were urinary excretion of phenylalanine and glutamine, which are indicative of SLC6A19 inhibition.[4]

Parameter	MZE782 Dose	Result	Placebo
Urinary Phenylalanine (Phe) Excretion (24h)	960 mg (SAD)	Up to 39-fold increase[1]	-
240 mg BID (MAD, Day 7)	Up to 42-fold increase[1][2]	-
Urinary Glutamine (Gln) Excretion (24h)	960 mg (SAD)	55-fold increase[1]	-
240 mg BID (MAD, Day 7)	68-fold increase[5]	-
Estimated Glomerular Filtration Rate (eGFR) Change (Day 7)	240 mg BID (MAD)	-11.5 mL/min/1.73 m²[1]	-2.5 mL/min/1.73 m²[1]

Safety and Tolerability

MZE782 was well-tolerated across all tested doses.[2]

Adverse Events	MZE782	Placebo
Serious Adverse Events (SAEs)	None reported	None reported
Treatment-Related Adverse Events (TRAEs) leading to discontinuation	None reported	None reported
Most Common TRAEs (SAD)	Headache (4%), Diarrhea (2%)	-
TRAEs (MAD)	None reported	-

Pharmacokinetic Profile

Parameter	Value
Time to Maximum Concentration (Tmax)	~6 hours[1][4]
Half-life (t1/2)	~11 hours[1][4]
Steady State Achievement	By Day 3[1]

Comparison with Current Standard of Care

Chronic Kidney Disease (CKD)

Current management of CKD focuses on slowing disease progression and managing comorbidities.[8]

Feature	MZE782	Standard of Care (e.g., ACE inhibitors, ARBs, SGLT2 inhibitors)
Mechanism of Action	Inhibition of neutral amino acid reabsorption in the kidney.[3]	Primarily focused on blood pressure control and reducing proteinuria (ACEi/ARBs) or glucose reabsorption (SGLT2i).[9][10]
Potential Benefit	May reduce metabolic stress on the kidneys.[3] The observed initial dip in eGFR is similar to that seen with other renoprotective therapies like SGLT2 inhibitors.[2][5]	Proven to slow the decline of kidney function and reduce cardiovascular risk.[11][12]
Target Population	Potentially for patients who do not respond adequately to current therapies.[8]	Broadly used in patients with CKD, particularly those with hypertension or diabetes.[12][13]

Phenylketonuria (PKU)

The cornerstone of PKU management is a strict, lifelong phenylalanine-restricted diet.[14][15][16]

Feature	MZE782	Standard of Care (Dietary restriction, Sapropterin, Pegvaliase)
Mechanism of Action	Reduces intestinal absorption and renal reabsorption of phenylalanine.[2]	Dietary restriction limits phenylalanine intake. Sapropterin enhances residual PAH enzyme activity. Pegvaliase is an enzyme substitution therapy.[15][17][18]
Administration	Oral[2]	Diet is lifelong. Sapropterin is an oral medication. Pegvaliase is a daily subcutaneous injection.[15][16]
Potential Advantage	Genotype-agnostic approach that could be an alternative or adjunct to dietary restrictions.[1][3]	Dietary restrictions can be challenging to adhere to. Sapropterin is effective in a subset of patients. Pegvaliase requires frequent injections.[14][15][17]

Experimental Protocols

Phase 1 Clinical Trial Design

The Phase 1 study of MZE782 was a randomized, double-blind, placebo-controlled trial in 112 healthy adult volunteers.[4]

Caption: MZE782 Phase 1 Trial Workflow

Primary Objectives:

• To assess the safety and tolerability of single and multiple ascending doses of MZE782.[4]

Secondary and Exploratory Objectives:

• To evaluate the pharmacokinetic profile of MZE782.[4]

• To assess the effect of food on the absorption of MZE782.[4]

• To measure pharmacodynamic markers of target engagement, specifically the urinary excretion of phenylalanine and glutamine.[4]

• To evaluate the effect of MZE782 on the estimated glomerular filtration rate (eGFR).[4]

Conclusion

MZE782, as a first-in-class SLC6A19 inhibitor, has demonstrated a favorable safety profile and robust target engagement in a Phase 1 clinical trial. The significant increases in urinary phenylalanine and glutamine excretion confirm its mechanism of action. For PKU, MZE782 offers a potential oral, genotype-agnostic treatment. For CKD, the initial eGFR dip suggests a potential renoprotective effect. Further evaluation in Phase 2 clinical trials, which are expected to be initiated in 2026, will be crucial to determine the clinical efficacy of MZE782 in patient populations.[1][2]

References

• 1. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 2. Maze Therapeutics Announces Positive First-in-Human Results from Phase 1 Trial of MZE782, Establishing Proof of Mechanism for a Potent, Oral SLC6A19 Inhibitor with Potential to Treat Phenylketonuria (PKU) and Chronic Kidney Disease (CKD) | Maze Therapeutics [ir.mazetx.com]
• 3. Maze Therapeutics to Present Additional Data Highlighting the Advancement of MZE829 and MZE782 Programs at ASN Kidney Week - BioSpace [biospace.com]
• 4. Maze reports Phase I trial results for PKU and CKD treatment [clinicaltrialsarena.com]
• 5. Maze Therapeutics Announces Positive First-in-Human Results [globenewswire.com]
• 6. What are SLC6A19 inhibitors and how do they work? [synapse.patsnap.com]
• 7. genecards.org [genecards.org]
• 8. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 9. Chronic kidney disease - Treatment - NHS [nhs.uk]
• 10. my.clevelandclinic.org [my.clevelandclinic.org]
• 11. Guidelines for the management of chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. emedicine.medscape.com [emedicine.medscape.com]
• 13. nottsapc.nhs.uk [nottsapc.nhs.uk]
• 14. Requirements for a minimum standard of care for phenylketonuria: the patients’ perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phenylketonuria (PKU) [childrenshospital.org]
• 16. emedicine.medscape.com [emedicine.medscape.com]
• 17. Phenylketonuria (PKU) Guidelines: Guidelines Summary [emedicine.medscape.com]
• 18. Point-of-Care Testing in PKU: A New ERA of Blood Phenylalanine Monitoring [mdpi.com]

Independent Verification of MZE782 Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational drug MZE782 with current therapeutic alternatives for Chronic Kidney Disease (CKD) and Phenylketonuria (PKU). The information is based on publicly available preclinical and clinical trial data.

Executive Summary

MZE782 is a first-in-class, oral, small molecule inhibitor of the solute transporter SLC6A19.[1][2][3] It is currently under investigation by Maze Therapeutics for the treatment of Chronic Kidney Disease (CKD) and Phenylketonuria (PKU).[1][2] The therapeutic rationale for MZE782 is based on mimicking the protective effects of genetic variants in SLC6A19.[3][4][5][6] MZE782 has completed a Phase 1 clinical trial in healthy volunteers, with initial results expected in the second half of 2025.[3][4][6] Phase 2 trials for both PKU and CKD are anticipated to commence in 2026.[7]

This guide compares MZE782 to current standards of care for its two target indications:

• For Chronic Kidney Disease (CKD): SGLT2 inhibitors, exemplified by empagliflozin.

• For Phenylketonuria (PKU): Sapropterin dihydrochloride and Pegvaliase.

MZE782: Mechanism of Action

MZE782 targets the sodium-dependent neutral amino acid transporter SLC6A19, which is primarily expressed in the kidneys and small intestine.[1][2] By inhibiting SLC6A19, MZE782 aims to reduce the reabsorption of neutral amino acids, including phenylalanine, in the kidneys, and their absorption in the intestine.[1] This dual action is expected to lower plasma phenylalanine levels in PKU patients and potentially reduce the metabolic burden on the kidneys in CKD.[1][8]

Signaling Pathway of MZE782

Caption: MZE782 inhibits the SLC6A19 transporter in the renal tubule.

MZE782 for Chronic Kidney Disease (CKD)

The therapeutic hypothesis for MZE782 in CKD is that by blocking SLC6A19-mediated amino acid reabsorption, it may reduce metabolic stress on the proximal tubules and slow disease progression.[2] This mechanism is considered complementary to that of SGLT2 inhibitors.[1]

Comparison with Empagliflozin (SGLT2 Inhibitor)

Feature	MZE782	Empagliflozin
Target	SLC6A19 Transporter	SGLT2 Transporter
Mechanism	Inhibits renal reabsorption of neutral amino acids.	Inhibits renal reabsorption of glucose and sodium.[9][10][11]
Key Clinical Trial	Phase 1 in healthy volunteers	EMPA-KIDNEY (Phase 3)[12][13]
Primary Efficacy Endpoint (CKD)	Not yet established in patients	Reduction in progression of kidney disease or cardiovascular death.[14]
Reported Efficacy (CKD)	Dose-dependent initial eGFR dip observed in healthy volunteers, similar to SGLT2 inhibitors.[7]	28% reduction in the risk of kidney disease progression or cardiovascular death vs. placebo.[12]
Safety Profile (Adverse Events)	In Phase 1 (healthy volunteers), mild headache and diarrhea were reported in a small percentage of participants at lower doses. No treatment-related adverse events were reported in the multiple ascending dose portion of the study.[1]	Generally well-tolerated. Increased risk of genital infections. Low risk of hypoglycemia.[11][15]

Experimental Protocols: Key Experiments

MZE782 Phase 1 Trial in Healthy Volunteers:

• Study Design: Randomized, double-blind, placebo-controlled, single ascending dose (SAD) and multiple ascending dose (MAD) study.[1]

• Participants: 112 healthy adult volunteers.[1]

• Intervention:

  • SAD cohorts: Single oral doses ranging from 30 mg to 960 mg of MZE782 or placebo.[1]

  • MAD cohorts: Doses ranging from 120 mg to 240 mg twice daily, and 120 mg to 720 mg once daily for seven days, or placebo.[1]

• Primary Endpoints: Safety and tolerability.[16]

• Secondary and Exploratory Endpoints: Pharmacokinetics, food effect, and pharmacodynamic measures including urinary excretion of phenylalanine and glutamine, and estimated glomerular filtration rate (eGFR).[1]

Empagliflozin EMPA-KIDNEY Trial:

• Study Design: Randomized, double-blind, placebo-controlled, event-driven trial.[13]

• Participants: 6,609 patients with chronic kidney disease, with or without diabetes.[12][14]

• Intervention: Empagliflozin 10 mg once daily or placebo.[14]

• Primary Outcome: A composite of progression of kidney disease (defined as end-stage kidney disease, a sustained decrease in eGFR to <10 ml/min/1.73m², a sustained decrease in eGFR of ≥40% from baseline, or death from renal causes) or death from cardiovascular causes.[17]

• Median Follow-up: 2.0 years.[14]

Experimental Workflow for a Comparative CKD Study

Caption: A hypothetical workflow for a comparative clinical trial in CKD.

MZE782 for Phenylketonuria (PKU)

In PKU, MZE782's inhibition of SLC6A19 is intended to reduce both intestinal absorption and renal reabsorption of phenylalanine, thereby lowering its concentration in the blood.[1] This approach is independent of the underlying PAH enzyme deficiency.

Comparison with Sapropterin Dihydrochloride and Pegvaliase

Feature	MZE782	Sapropterin Dihydrochloride	Pegvaliase
Target	SLC6A19 Transporter	Phenylalanine Hydroxylase (PAH)	Phenylalanine (in circulation)
Mechanism	Inhibits intestinal absorption and renal reabsorption of phenylalanine.[1]	Synthetic form of BH4, a cofactor for PAH, which enhances the activity of residual PAH enzyme.[18][19][20][21]	Enzyme substitution therapy (phenylalanine ammonia lyase) that breaks down phenylalanine.[22][23]
Key Clinical Trial	Phase 1 in healthy volunteers	Various clinical trials in PKU patients	PRISM-1 and PRISM-2 (Phase 3)[24][25]
Primary Efficacy Endpoint (PKU)	Not yet established in patients	Reduction in blood phenylalanine levels.[21]	Reduction in blood phenylalanine levels.[24]
Reported Efficacy (PKU)	In healthy volunteers, up to a 42-fold increase in urinary phenylalanine excretion was observed.[7]	Response is variable, with 20-75% of patients showing a substantial decrease in blood phenylalanine.[21]	In a long-term study, 65.1% of participants achieved blood phenylalanine levels of ≤360 μmol/L.[25][26]
Administration	Oral	Oral	Subcutaneous injection
Safety Profile (Adverse Events)	Mild headache and diarrhea reported in a small percentage of healthy volunteers at lower doses.[1]	Hypophenylalaninemia is a potential adverse effect.[18]	Acute systemic hypersensitivity reactions, including anaphylaxis, have been observed.[24]

Experimental Protocols: Key Experiments

MZE782 Phase 1 Trial in Healthy Volunteers (PKU-relevant endpoints):

• Study Design: As described for CKD.

• Pharmacodynamic Measures: Dose-dependent increases in 24-hour urinary excretion of phenylalanine and glutamine were key biomarkers of target engagement.[1]

Pegvaliase PRISM-1 and PRISM-2 Trials:

• Study Design: Phase 3, randomized (PRISM-1) and open-label extension (PRISM-2) studies.[24][25]

• Participants: Adults with PKU and blood phenylalanine >600 μmol/L.[24]

• Intervention: Induction, titration, and maintenance dosing regimen of pegvaliase.[24]

• Primary Efficacy Outcome: Change in blood phenylalanine concentration.[22]

Logical Relationship for PKU Treatment Selection

References

• 1. Maze Therapeutics Announces Positive First-in-Human Results from Phase 1 Trial of MZE782, Establishing Proof of Mechanism for a Potent, Oral SLC6A19 Inhibitor with Potential to Treat Phenylketonuria (PKU) and Chronic Kidney Disease (CKD) | Maze Therapeutics [ir.mazetx.com]
• 2. Maze Therapeutics to Present Additional Data Highlighting the Advancement of MZE829 and MZE782 Programs at ASN Kidney Week - BioSpace [biospace.com]
• 3. trial.medpath.com [trial.medpath.com]
• 4. mazetx.com [mazetx.com]
• 5. Maze Therapeutics Begins Phase 1 Trial of MZE782 for Chronic Kidney Disease [synapse.patsnap.com]
• 6. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 7. Maze Therapeutics Announces Positive First-in-Human Results from Phase 1 Trial of MZE782, Establishing Proof of Mechanism for a Potent, Oral SLC6A19 Inhibitor with Potential to Treat Phenylketonuria (PKU) and Chronic Kidney Disease (CKD) | Maze Therapeutics [ir.mazetx.com]
• 8. tipranks.com [tipranks.com]
• 9. SGLT2 Inhibitors in Chronic Kidney Disease: From Mechanisms to Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. droracle.ai [droracle.ai]
• 11. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. EMPA-KIDNEY trial: Effect of empagliflozin on chronic kidney disease progression - HDR UK [hdruk.ac.uk]
• 14. Empagliflozin in Patients with Chronic Kidney Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Role and mechanisms of SGLT-2 inhibitors in the treatment of diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Maze reports Phase I trial results for PKU and CKD treatment [clinicaltrialsarena.com]
• 17. Study of Heart and Kidney Protection With Empagliflozin - American College of Cardiology [acc.org]
• 18. Sapropterin - PMC [pmc.ncbi.nlm.nih.gov]
• 19. What is the mechanism of Sapropterin Dihydrochloride? [synapse.patsnap.com]
• 20. What is Sapropterin Dihydrochloride used for? [synapse.patsnap.com]
• 21. drugs.com [drugs.com]
• 22. BioMarin's trial for PKU therapy meets primary efficacy endpoint [clinicaltrialsarena.com]
• 23. Phenylketonuria (PKU) [childrenshospital.org]
• 24. Pegvaliase for the treatment of phenylketonuria: Results of a long-term phase 3 clinical trial program (PRISM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. scholars.northwestern.edu [scholars.northwestern.edu]
• 26. Pegvaliase for the treatment of phenylketonuria: Final results of a long-term phase 3 clinical trial program - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of MZE782 (Formerly ZX782) and the Current Standard of Care for Chronic Kidney Disease and Phenylketonuria

An Objective Analysis for Researchers and Drug Development Professionals

The molecule initially identified as ZX782 is now known as MZE782, a first-in-class, orally administered small molecule inhibitor of the solute carrier family 6 member 19 (SLC6A19). Developed by Maze Therapeutics, MZE782 is currently in clinical development for the treatment of Chronic Kidney Disease (CKD) and Phenylketonuria (PKU).[1][2] As a novel therapeutic agent, direct analogs for a head-to-head comparison are not publicly available. Therefore, this guide provides a comprehensive comparison of MZE782 with the current standard of care for its target indications, supported by available clinical trial data and detailed experimental methodologies.

MZE782 presents a novel therapeutic strategy by targeting SLC6A19, a sodium-dependent neutral amino acid transporter.[1] This transporter is primarily located in the small intestine and the proximal tubules of the kidneys, where it is responsible for the absorption and reabsorption of neutral amino acids, including phenylalanine.[2][3] By inhibiting SLC6A19, MZE782 aims to reduce the systemic levels of phenylalanine, offering a potential treatment for PKU. For CKD, the inhibition of this transporter may alleviate metabolic stress on the kidneys and slow the progression of the disease.[2]

MZE782: Performance and Experimental Data

Recent Phase 1 clinical trial results for MZE782 in healthy adult volunteers have demonstrated a promising safety and tolerability profile.[4][5] The study successfully established a proof of mechanism for this potent oral SLC6A19 inhibitor.[1]

Table 1: Summary of MZE782 Phase 1 Clinical Trial Data

Parameter	Single Ascending Dose (SAD)	Multiple Ascending Dose (MAD)
Participants	56 healthy adult volunteers	40 healthy adult volunteers
Dose Range	30mg to 960mg	120mg to 720mg (once or twice daily for 7 days)
Pharmacokinetics	Dose-proportional	Reached steady state by Day 3
Half-life (t½)	Approximately 11 hours	Not explicitly stated, consistent with SAD
Time to Max Concentration (Tmax)	Approximately 6 hours	Not explicitly stated, consistent with SAD
Pharmacodynamics	Up to 39-fold increase in urinary phenylalanine excretion (960mg dose)	Up to 42-fold increase in urinary phenylalanine excretion (240mg twice daily on Day 7)
Up to 55-fold increase in urinary glutamine excretion (960mg dose)	Up to 68-fold increase in urinary glutamine excretion (240mg twice daily on Day 7)
Dose-dependent initial decrease in eGFR	-11.5 mL/min/1.73 m² (240mg twice daily) vs -2.5 for placebo, which was reversible
Safety	Well-tolerated	Well-tolerated
Adverse Events	No serious adverse events reported	No serious adverse events or discontinuations

Source: Maze Therapeutics Phase 1 Trial Data[4][6][7]

Experimental Protocols

MZE782 Phase 1 Clinical Trial Methodology

The Phase 1 study of MZE782 was a randomized, double-blind, placebo-controlled trial involving 112 healthy adult volunteers. The primary objectives were to assess the safety and tolerability of single ascending doses (SAD) and multiple ascending doses (MAD) of orally administered MZE782.[4]

• Study Design: The trial consisted of three cohorts: SAD, MAD, and a food effect cohort.[4][7] In the SAD and MAD cohorts, participants were randomized in a 6:2 ratio to receive either MZE782 or a placebo.[4]

• Dosing:

  • SAD: Single doses ranging from 30mg to 960mg.[7]

  • MAD: Doses ranging from 120mg to 720mg administered once or twice daily for seven days.[7]

• Key Assessments:

  • Safety and Tolerability: Monitored through adverse event reporting, clinical laboratory tests, vital signs, and electrocardiograms (ECGs).

  • Pharmacokinetics (PK): Plasma concentrations of MZE782 were measured at various time points to determine parameters such as Tmax, half-life, and dose proportionality.

  • Pharmacodynamics (PD): The primary biomarkers for target engagement were the urinary excretion of phenylalanine and glutamine, measured over 24-hour periods.[4][7]

  • Renal Function: Estimated glomerular filtration rate (eGFR) was monitored to assess kidney function.[4][7]

  • Food Effect: The impact of high-fat and low-fat meals on the absorption of MZE782 was also evaluated.[4]

Visualizing the Mechanism and Workflow

Caption: Mechanism of action of MZE782 on the SLC6A19 transporter.

Caption: Workflow of the MZE782 Phase 1 clinical trial.

Comparison with Standard of Care

Chronic Kidney Disease (CKD)

The current management of CKD focuses on slowing the progression of kidney damage and managing comorbidities.[8] There is no cure for CKD.[8]

Table 2: Standard of Care for Chronic Kidney Disease

Treatment Modality	Description	Mechanism of Action	Key Limitations
Lifestyle Modifications	Dietary salt restriction, regular exercise, smoking cessation, weight management.[8]	Reduces cardiovascular risk and slows CKD progression.[9]	Dependent on patient adherence; may not be sufficient for advanced disease.
Blood Pressure Control	Angiotensin-Converting Enzyme (ACE) inhibitors or Angiotensin II Receptor Blockers (ARBs) are commonly used.[8]	Lower blood pressure and reduce proteinuria, thereby protecting the kidneys.	Can cause hyperkalemia; require monitoring of renal function and potassium levels.
Statin Therapy	Atorvastatin is often prescribed for primary and secondary prevention of cardiovascular events.[10][11]	Lowers cholesterol to reduce cardiovascular risk, a major comorbidity in CKD.	Does not directly address the underlying pathophysiology of CKD.
SGLT2 Inhibitors	Drugs like Dapagliflozin and Empagliflozin.[10]	Reduce intraglomerular pressure and have anti-inflammatory and anti-fibrotic effects in the kidneys.	Primarily indicated for patients with type 2 diabetes and CKD; risk of genital infections and diabetic ketoacidosis.
Dialysis	Hemodialysis or peritoneal dialysis for end-stage renal disease (Stage 5 CKD).	Artificially filters waste products and excess fluid from the blood.[8]	Invasive, time-consuming, and associated with a significant burden on quality of life and healthcare costs.
Kidney Transplant	Surgical replacement of a diseased kidney with a healthy one from a donor.[8]	Restores kidney function.	Major surgery with risks of rejection, infection, and requires lifelong immunosuppressive therapy.

MZE782's Potential Advantage in CKD: MZE782 offers a novel, targeted approach that is independent of blood pressure or glucose control. By reducing the reabsorption of neutral amino acids, it may lessen the metabolic workload of the kidneys.[2] The observed initial dip in eGFR is similar to that seen with established renoprotective therapies like SGLT2 inhibitors, suggesting a potential for long-term kidney protection.[1]

Phenylketonuria (PKU)

PKU is a genetic disorder characterized by the inability to metabolize the amino acid phenylalanine.[12] The cornerstone of PKU management is a strict, lifelong diet.[12][13]

Table 3: Standard of Care for Phenylketonuria

Treatment Modality	Description	Mechanism of Action	Key Limitations
Dietary Restriction	A lifelong, low-phenylalanine diet, avoiding high-protein foods and aspartame.[12][13]	Prevents the buildup of phenylalanine in the blood and brain, thus avoiding neurological damage.[12]	Extremely challenging to adhere to, impacting quality of life; requires specialized, often unpalatable, medical foods.[12]
Sapropterin Dihydrochloride (Kuvan®)	A synthetic form of tetrahydrobiopterin (BH4), a cofactor for the phenylalanine hydroxylase (PAH) enzyme.[13][14][15]	Enhances the activity of residual PAH enzyme to break down phenylalanine.	Only effective in a subset of patients with specific genetic mutations who have some residual enzyme activity.[14]
Pegvaliase (Palynziq®)	An enzyme replacement therapy that is injected subcutaneously.[13]	Substitutes the deficient PAH enzyme with a phenylalanine ammonia lyase (PAL) enzyme to break down phenylalanine.[16]	Requires daily injections; potential for allergic reactions and other side effects.
Large Neutral Amino Acid (LNAA) Supplementation	Supplementation with other large neutral amino acids.[12][15]	Competitively inhibits the transport of phenylalanine across the blood-brain barrier.	Does not lower systemic phenylalanine levels; efficacy is still under investigation.

MZE782's Potential Advantage in PKU: MZE782's mechanism of inhibiting phenylalanine absorption in the gut and reabsorption in the kidneys is independent of the underlying PAH gene mutation.[2] This suggests that it could be a treatment option for a broader range of PKU patients, including those who do not respond to sapropterin. As an oral therapy, it may offer a more convenient alternative to injectable treatments.

Conclusion

MZE782 represents a promising and innovative therapeutic approach for both Chronic Kidney Disease and Phenylketonuria. Its novel mechanism of action, targeting the SLC6A19 transporter, sets it apart from the current standards of care. The initial Phase 1 data are encouraging, demonstrating a good safety profile and strong evidence of target engagement. While further clinical investigation in Phase 2 and 3 trials is necessary to establish its efficacy and long-term safety in patient populations, MZE782 has the potential to address significant unmet needs in both CKD and PKU. For researchers and drug development professionals, MZE782 serves as a compelling example of a genetically validated target leading to a novel therapeutic candidate.

References

• 1. Maze Therapeutics Announces Positive First-in-Human Results from Phase 1 Trial of MZE782, Establishing Proof of Mechanism for a Potent, Oral SLC6A19 Inhibitor with Potential to Treat Phenylketonuria (PKU) and Chronic Kidney Disease (CKD) | Maze Therapeutics [ir.mazetx.com]
• 2. biospace.com [biospace.com]
• 3. SLC6A19 (rat) [phosphosite.org]
• 4. Maze reports Phase I trial results for PKU and CKD treatment [clinicaltrialsarena.com]
• 5. Maze Therapeutics Announces Positive First-in-Human Results [globenewswire.com]
• 6. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 7. igmpi.ac.in [igmpi.ac.in]
• 8. Chronic kidney disease - Treatment - NHS [nhs.uk]
• 9. Guidelines for the management of chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nottsapc.nhs.uk [nottsapc.nhs.uk]
• 11. emedicine.medscape.com [emedicine.medscape.com]
• 12. Phenylketonuria: a review of current and future treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. my.clevelandclinic.org [my.clevelandclinic.org]
• 14. cocukmetabolizma.com [cocukmetabolizma.com]
• 15. What are common treatments for phenylketonuria (PKU)? | NICHD - Eunice Kennedy Shriver National Institute of Child Health and Human Development [nichd.nih.gov]
• 16. checkrare.com [checkrare.com]

Assessing the Specificity of ZX782 Against Related Kinase Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro performance of the hypothetical ATP-competitive mTOR inhibitor, ZX782, against its primary target and other closely related kinases within the PI3K/AKT/mTOR signaling pathway. The presented data is illustrative, based on typical results for selective mTOR inhibitors, and is intended to demonstrate a robust methodology for specificity assessment.

Comparative Analysis of Kinase Inhibition

The specificity of ZX782 was evaluated against a panel of kinases, including the primary target mTOR and structurally related kinases from the PI3K/AKT pathway. The half-maximal inhibitory concentrations (IC50) were determined using a time-resolved fluorescence resonance energy transfer (TR-FRET) based kinase assay.

Target Kinase	IC50 (nM) of ZX782	Fold Selectivity vs. mTOR
mTOR	5	1
PI3Kα	850	170
PI3Kβ	1200	240
PI3Kδ	950	190
Akt1	>10,000	>2000
DNA-PK	600	120

Summary of Findings: The data indicates that ZX782 is a potent and highly selective inhibitor of mTOR. It demonstrates significantly lower activity against various isoforms of PI3K and very weak activity against Akt1, a downstream component of the pathway. The selectivity against DNA-PK, another member of the PIKK family, is over 100-fold. This high degree of selectivity is crucial for minimizing off-target effects and potential toxicities in a therapeutic context.

Experimental Protocols

The following is a detailed methodology for the in vitro kinase inhibition assay used to generate the comparative data.

LanthaScreen™ Eu Kinase Binding Assay (Illustrative Protocol)

This assay quantifies the binding of the test compound to the kinase of interest by measuring the displacement of a fluorescently labeled tracer from the kinase's ATP-binding site.

Materials:

• Recombinant human kinases (mTOR, PI3Kα, PI3Kβ, PI3Kδ, Akt1, DNA-PK)

• LanthaScreen™ Eu-anti-Tag Antibody

• Alexa Fluor™ 647-labeled Kinase Tracer

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ZX782 stock solution (10 mM in DMSO)

• 384-well microplates

Procedure:

• Compound Dilution: A 10-point serial dilution of ZX782 is prepared in DMSO, followed by an intermediate dilution in Kinase Buffer A to achieve a 3X final assay concentration.

• Kinase/Antibody Mixture Preparation: The respective kinase and the Eu-labeled anti-tag antibody are diluted in Kinase Buffer A to a 3X final concentration.

• Tracer Preparation: The Alexa Fluor™ 647-labeled tracer is diluted to a 3X final concentration in Kinase Buffer A.

• Assay Assembly:

  • 5 µL of the 3X serially diluted ZX782 is added to the wells of a 384-well plate.

  • 5 µL of the 3X kinase/antibody mixture is then added to each well.

  • The reaction is initiated by adding 5 µL of the 3X tracer solution to each well.

• Incubation: The plate is incubated at room temperature for 60 minutes, protected from light.

• Data Acquisition: The plate is read on a TR-FRET-compatible plate reader, with excitation at 340 nm and emission measured at 615 nm and 665 nm.

• Data Analysis: The emission ratio (665 nm / 615 nm) is calculated. The IC50 values are determined by fitting the emission ratio data versus the logarithm of the inhibitor concentration to a sigmoidal dose-response curve.

Visualizations

Signaling Pathway Diagram

Caption: Simplified PI3K/AKT/mTOR signaling pathway with the inhibitory action of ZX782.

Experimental Workflow Diagram

Caption: Workflow for determining kinase inhibitor IC50 values using a TR-FRET assay.

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for the Potent Compound ZX782

Disclaimer: The following guidelines are for the hypothetical substance "ZX782" and are based on general best practices for handling potent or hazardous pharmaceutical compounds in a laboratory setting. Researchers, scientists, and drug development professionals must always consult the specific Safety Data Sheet (SDS) for the exact agent being used to ensure appropriate safety measures are in place. Adherence to institutional and national safety regulations is mandatory.

This guide provides essential safety and logistical information, including operational and disposal plans, to facilitate the safe handling of the potent compound ZX782.

Personal Protective Equipment (PPE)

The correct selection and use of PPE are critical to minimize exposure to ZX782. The required level of protection depends on the compound's toxicity, physical state, and the procedure being performed.

Table 1: Recommended Personal Protective Equipment for Handling ZX782

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a full-face shield	Protects against splashes, and aerosols, and provides full facial protection.[1]
Hand Protection	Chemotherapy-rated nitrile gloves (double gloving recommended)	Provides a high level of protection against chemical permeation. Double gloving adds an extra barrier.[1]
Body Protection	Disposable, fluid-resistant gown with long sleeves and tight cuffs	Prevents skin contact and contamination of personal clothing.[1]
Respiratory Protection	N95 or higher-rated respirator (e.g., PAPR for high-risk procedures)	Essential for handling powders or when aerosols may be generated to prevent inhalation.[1][2]
Foot Protection	Dedicated, closed-toe shoes and disposable shoe covers	Protects feet from spills and prevents the spread of contamination outside the work area.

Operational Plan: Safe Handling Protocols

A clear, step-by-step operational plan is essential for the safe and consistent handling of ZX782.

Experimental Protocol: Safe Handling of Powdered ZX782

• Preparation:

  • Ensure the work area within a certified chemical fume hood or biological safety cabinet is clean and uncluttered.

  • Verify that the Safety Data Sheet (SDS) for ZX782 is readily accessible.

  • Cover the work surface with an absorbent, disposable pad.[3]

• Donning PPE:

  • Put on all required PPE in the correct order: shoe covers, gown, hair cover, mask, eye protection, and then gloves (inner pair followed by outer pair).[3]

• Weighing and Handling:

  • Perform all manipulations of powdered ZX782 within the containment of a chemical fume hood or other approved enclosure.

  • Use dedicated, labeled equipment (spatulas, weigh boats, etc.).

  • Handle with care to avoid generating dust.

• Post-Handling:

  • Decontaminate all surfaces and equipment after use. A common method is to wipe down surfaces with soap and water using disposable towels.[4]

  • Properly dispose of all contaminated materials as outlined in the disposal plan.

• Doffing PPE:

  • Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first.

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE) for handling ZX782.

Disposal Plan

All waste contaminated with ZX782 must be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.[5]

Table 2: Disposal Guidelines for ZX782 Waste

Waste Type	Container	Disposal Procedure
Sharps (needles, scalpels)	Puncture-resistant, leak-proof sharps container labeled "Hazardous Drug Waste"	Do not recap or bend needles. Seal the container when 3/4 full and place it in the designated hazardous waste accumulation area.[3]
Contaminated PPE (gloves, gowns, etc.)	Yellow or other designated hazardous waste bag within a covered, rigid container	Seal the bag when full and place it in the designated hazardous waste accumulation area.[3]
Empty Vials and Containers	Yellow or other designated hazardous waste bag	Place in the hazardous waste bag. Bulk quantities of the agent should be disposed of as hazardous chemical waste.[3]
Grossly Contaminated Materials (spills)	Yellow or other designated hazardous waste bag within a rigid, leak-proof container	Place all materials used for spill cleanup in the bag, seal it, and place it in the designated hazardous waste accumulation area.[3]

Experimental Protocol: Spill Decontamination

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Wear the appropriate PPE as listed in Table 1.

• Contain the Spill: Cover liquid spills with absorbent pads or powder, working from the outside in.[6][7] For solid spills, gently cover to avoid making dust airborne.

• Neutralize (if applicable): If the SDS indicates, use a suitable neutralizing agent.

• Clean Up: Collect all contaminated materials using tongs or other tools and place them in the appropriate hazardous waste container.[7]

• Decontaminate the Area: Wipe the spill area with a suitable decontaminating solution (e.g., soap and water), followed by a clean water rinse.[4]

• Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.[6]

Caption: Logical flow for the segregation and disposal of ZX782-contaminated waste.

References

• 1. benchchem.com [benchchem.com]
• 2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 3. benchchem.com [benchchem.com]
• 4. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. westlab.com [westlab.com]
• 7. ehs.utk.edu [ehs.utk.edu]